2-[3-(benzyloxy)phenyl]-1H-imidazole

• CAS: 1787948-19-9

Core Science & Biosynthesis

mechanism of action of benzyloxyphenyl imidazole compounds

An In-Depth Technical Guide to the Mechanism of Action of Benzyloxyphenyl Imidazole Compounds

Executive Summary

Benzyloxyphenyl imidazole derivatives represent a highly versatile class of heterocyclic compounds with profound significance in both clinical pharmacokinetics and agrochemical development. Structurally defined by an imidazole ring coupled to a lipophilic benzyloxyphenyl moiety, these molecules function primarily as highly selective metalloenzyme inhibitors.

Historically, while 1,5-disubstituted imidazoles were explored for their agrochemical potential as herbicides and insect growth regulators[1][2], their most groundbreaking modern application lies in clinical pharmacology as ante-drug type pharmacokinetic enhancers (boosters) [3]. By selectively inhibiting Cytochrome P450 3A4 (CYP3A4) in the gastrointestinal tract and liver, they increase the oral bioavailability of co-administered therapeutics. Crucially, their "ante-drug" design ensures they are rapidly hydrolyzed into inactive metabolites upon entering systemic circulation, effectively neutralizing the risk of systemic drug-drug interactions (DDIs)[3].

Primary Clinical Mechanism: CYP3A4 Inhibition and the Ante-Drug Paradigm

Target Engagement: Metalloenzyme Coordination

The mechanism of action relies on the precise stereoelectronic geometry of the benzyloxyphenyl imidazole scaffold within the CYP3A4 active site:

• Heme Coordination: The

  -hybridized nitrogen (N3) of the imidazole ring acts as a strong Lewis base, directly coordinating with the prosthetic heme iron ( ) of CYP3A4. This coordination prevents the binding of molecular oxygen, freezing the catalytic cycle and arresting oxidative metabolism[3].

• Hydrophobic Anchoring: CYP3A4 possesses an unusually large and malleable hydrophobic substrate-binding pocket. The bulky, lipophilic benzyloxyphenyl group extends deeply into this cavity, forming critical

  stacking and van der Waals interactions with surrounding phenylalanine residues, ensuring high-affinity binding.

The Ante-Drug (Soft Drug) Mechanics

Traditional pharmacokinetic boosters (like cobicistat or ritonavir) persistently inhibit systemic CYP3A4, leading to complex and dangerous DDIs. Benzyloxyphenyl imidazoles overcome this via a programmed ante-drug mechanism [3]:

• Pre-Systemic Action: Co-administered orally, the active compound (e.g., an esterified derivative) saturates intestinal and hepatic CYP3A4, shielding the primary drug from first-pass metabolism.

• Systemic Deactivation: The molecules are engineered with a metabolically labile ester linkage. Once they reach the systemic bloodstream, ubiquitous plasma and hepatic carboxylesterases rapidly hydrolyze the ester into a highly polar carboxylic acid[3][4].

• Affinity Loss: At physiological pH (

  ), the resulting carboxylic acid is ionized. The introduction of this negative charge causes intense electrostatic repulsion within the lipophilic CYP3A4 active site, instantly abolishing its inhibitory potency and allowing systemic CYP3A4 to function normally.

Fig 1. Temporal and spatial ante-drug mechanism of benzyloxyphenyl imidazole boosters.

Secondary Mechanisms: Agrochemical and Entomological Targets

To understand the full spectrum of the scaffold's target engagement, one must look at non-human P450 systems, where variations in the substituents drive entirely different applications:

• Herbicidal Action (Chlorosis): Specific 1,5-disubstituted analogs, such as 5-(4-benzyloxyphenyl)-1-ethylimidazole, function as potent bleaching agents in plants[1][5]. They act by inhibiting critical cytochrome P450 enzymes downstream in the porphyrin or carotenoid biosynthesis pathways. This disruption rapidly decreases chlorophyll content, leading to severe chlorosis and plant death[5].

• Insect Growth Regulators (IGR): In entomological models, benzyloxyphenyl imidazoles (e.g., 1-citronellyl-5-(2-benzyloxyphenyl)imidazole) interfere with insect maturation[2]. They coordinate to insect-specific P450s (such as CYP15A1) responsible for epoxidation steps in Juvenile Hormone (JH) biosynthesis. Depletion of JH induces precocious metamorphosis and lethal developmental arrest[2].

Experimental Methodologies: Validating Ante-Drug Kinetics

As a Senior Application Scientist, establishing causality between molecular design and biological outcome requires a self-validating, orthogonal experimental setup. The following protocols isolate target engagement and esterase-driven deactivation.

Protocol A: Recombinant CYP3A4 Target Engagement Assay

Rationale: We utilize midazolam as the probe substrate because its

-hydroxylation is strictly mediated by CYP3A4. By tracking the disappearance of the target metabolite, we achieve a high-fidelity readout of competitive active-site occupancy.

• Preparation: Thaw recombinant human CYP3A4 (co-expressed with P450 reductase) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4).

• Incubation: In a 96-well plate, combine 10 pmol of CYP3A4, varying concentrations of the benzyloxyphenyl imidazole (0.1 nM to 10 µM), and 3 µM midazolam.

• Reaction Initiation: Add an NADPH-regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to initiate catalysis. Incubate at 37°C for 10 minutes.

• Quenching: Terminate the reaction by adding ice-cold acetonitrile containing an internal standard (e.g.,

  -midazolam).

• Detection: Centrifuge to precipitate proteins. Analyze the supernatant via LC-MS/MS, quantifying

  -OH-midazolam transitions to calculate values.

Protocol B: Systemic Stability and Esterase Hydrolysis Tracking

Rationale: To validate the "ante-drug" property, we must prove that the active ester is rapidly degraded into the inactive carboxylic acid exclusively by systemic esterases, differentiating gut stability from blood instability.

• Matrix Preparation: Prepare fresh human plasma (rich in carboxylesterases) and simulated gastric/intestinal fluids (SGF/SIF) as controls.

• Spiking: Add the active benzyloxyphenyl imidazole ester to a final concentration of 1 µM in each matrix at 37°C.

• Time-Course Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes.

• Extraction & Analysis: Quench each aliquot into 150 µL of ice-cold methanol. Centrifuge at 14,000 x g. Run the supernatant through LC-MS/MS programmed with Multiple Reaction Monitoring (MRM) to simultaneously track the decay of the parent ester mass and the formation of the carboxylic acid mass.

Fig 2. Sequential in vitro validation workflow for screening ante-drug CYP3A4 inhibitors.

Quantitative Data Summary

The table below summarizes representative pharmacological data demonstrating the successful execution of the ante-drug strategy. Notice the stark differential in CYP3A4 inhibition between the active ester and the resulting systemic metabolite[3].

Compound Identity	Structural Class	CYP3A4 Inhibition ( )	Human Plasma Half-life ( )	Proposed Mechanism / Role
Compound 5c	Active Ester (Ante-Drug)	(Potent)	minutes	Pre-systemic CYP3A4 Booster[3]
Metabolite 5d	Carboxylic Acid (Metabolite)	(Inactive)	N/A (Stable end-product)	Eliminated safely, preventing DDI[3]
Compound 13	1,5-Disubstituted Imidazole	N/A	N/A	Agrochemical / Herbicidal Bleaching[1]

(Data representation structured around the pharmacokinetic differentials of the ester-to-acid conversion as described by Kawai et al.)

References

1.[1] Yamada, N., Kuwano, E., Kikuchi, M., & Eto, M. "Synthesis and Bleaching Activity of 1,5-Disubstituted Imidazoles". Bioscience, Biotechnology, and Biochemistry, Oxford Academic. URL:[Link] 2.[3] Kawai, K., Okada, J., Nakae, M., et al. (2022). "Discovery of benzyloxyphenyl- and phenethylphenyl-imidazole derivatives as a new class of ante-drug type boosters". Bioorganic & Medicinal Chemistry Letters. PubMed (NIH). URL:[Link] 3.[2] Vizioli, N., et al. "Biological and Environmental Aspects of Imidazole Derivatives as Potential Insect Growth Regulators in Pest Management". MDPI. URL:[Link] 4.[5] Yamada, N., Kuwano, E., Kikuchi, M., & Eto, M. (2014). "Synthesis and Bleaching Activity of 1,5-Disubstituted Imidazoles". Taylor & Francis (Vol 56, No 12). URL:[Link] 5.[4] Yamashita, S., et al. "Shinji Yamashita's research works". Setsunan University, ResearchGate. URL:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Biological and Environmental Aspects of Imidazole Derivatives as Potential Insect Growth Regulators in Pest Management | MDPI [mdpi.com]
• 3. Discovery of benzyloxyphenyl- and phenethylphenyl-imidazole derivatives as a new class of ante-drug type boosters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]

A Technical Guide to the Discovery of Benzyloxyphenyl-Imidazole Derivatives as Novel CYP3A4 Inhibitors

Introduction: The Central Role of CYP3A4 in Drug Metabolism

Cytochrome P450 3A4 (CYP3A4) stands as the most abundant and crucial drug-metabolizing enzyme in humans, primarily located in the liver and intestine.[][2] It is responsible for the oxidative metabolism of over 50% of clinically used drugs.[][3] Consequently, the modulation of CYP3A4 activity is a critical factor in drug development and clinical practice. Inhibition of this enzyme can lead to significant drug-drug interactions (DDIs), where the co-administration of a CYP3A4 inhibitor increases the plasma concentration of a substrate drug, potentially causing toxicity.[4][5][6] Conversely, this same mechanism can be harnessed therapeutically. Potent and selective CYP3A4 inhibitors are developed as "pharmacokinetic enhancers" or "boosters" to intentionally increase the systemic exposure of a co-administered drug, thereby improving its efficacy or overcoming rapid metabolism.[7]

The imidazole moiety is a well-established pharmacophore in the design of P450 inhibitors.[8][9] Its nitrogen atom can coordinate directly with the heme iron atom at the active site of the enzyme, leading to potent, often competitive, inhibition.[9][10] This guide provides an in-depth technical exploration of a specific, novel class of inhibitors: the benzyloxyphenyl-imidazole derivatives. We will dissect their discovery, mechanism of action, and the experimental workflows used for their characterization, with a particular focus on their unique potential as "ante-drug" type boosters.[7]

Discovery Rationale: The Quest for a Safer Pharmacokinetic Booster

While effective, many existing CYP3A4 inhibitors can cause undesirable DDIs if a patient is taking multiple medications.[7] This creates a demand for boosters with a more controlled and predictable duration of action. An ideal booster would inhibit CYP3A4 in the gut and liver to increase the absorption and bioavailability of a co-administered drug, but then be rapidly converted into an inactive metabolite, minimizing the risk of systemic, long-term interactions with other therapies. This "ante-drug" concept—a pharmacologically active compound designed to metabolize into an inactive form after achieving its therapeutic effect—was the guiding principle for this discovery program.[7]

The screening of a compound library led to the identification of benzyloxyphenyl-imidazole and phenethylphenyl-imidazole derivatives as novel chemotypes exhibiting CYP3A4 inhibitory activity.[7] This initial hit provided the foundational scaffold for further chemical optimization and mechanistic investigation.

Mechanism of Action: Heme Coordination and Competitive Inhibition

The primary mechanism by which imidazole-based compounds inhibit CYP enzymes is through a direct, reversible interaction with the central heme iron. This is classified as Type II spectral binding, which is characteristic of compounds with a nitrogen-containing heterocycle that can act as a sixth ligand to the ferric heme iron, displacing the weakly bound water molecule.[10] This coordination prevents the binding of oxygen and the substrate, thereby competitively inhibiting the enzyme's catalytic cycle.[2][10][11]

Caption: Competitive inhibition of CYP3A4 by imidazole derivatives via heme iron coordination.

Synthesis and Structure-Activity Relationships (SAR)

The development of potent and specific inhibitors requires a systematic exploration of the molecule's structure-activity relationship (SAR). While specific synthetic details for the ante-drug candidate are proprietary, a generalized synthetic route for such benzimidazole derivatives can be postulated based on established chemical methodologies.[12][13]

A key finding from the optimization of this series was the identification of an ester derivative, designated compound 5c , which demonstrated potent CYP inhibition.[7] Crucially, this ester was found to be gradually hydrolyzed under physiological conditions to its corresponding carboxylic acid, compound 5d , which was an inactive metabolite.[7] This metabolic switch is the foundation of its ante-drug properties.

Compound	R Group Modification	CYP3A4 IC₅₀ (µM)	Key Characteristic
Lead Scaffold	(Structure not specified)	Moderate	Initial screening hit
Compound 5c	Ester	Potent	Active inhibitor; Ante-drug candidate
Compound 5d	Carboxylic Acid	Inactive	Inactive metabolite of 5c

Table 1: Representative SAR data for key benzyloxyphenyl-imidazole derivatives. IC₅₀ values are illustrative based on qualitative descriptions in the source literature.[7]

This SAR data underscores a critical design principle: the ester moiety serves as a metabolically labile group that confers inhibitory activity, while its hydrolysis product is inactive, effectively terminating the inhibitory action.

Experimental Protocols for In Vitro Characterization

The trustworthiness of any discovery campaign rests upon robust, self-validating experimental protocols. The following sections detail the core methodologies for characterizing CYP3A4 inhibitors.

Protocol: Reversible CYP3A4 Inhibition Assay (IC₅₀ Determination)

This assay quantifies the concentration of an inhibitor required to reduce CYP3A4 enzyme activity by 50% (IC₅₀).[11][14] It is the primary screen for identifying and ranking potential inhibitors.

Caption: Standard experimental workflow for determining the IC₅₀ value of a CYP3A4 inhibitor.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a phosphate buffer solution (100 mM, pH 7.4).

  • Prepare an NADPH regeneration system (e.g., containing NADP+, glucose-6-phosphate, and G6P-dehydrogenase).

  • Prepare stock solutions of the test inhibitor, a positive control inhibitor (e.g., Ketoconazole), and a probe substrate (e.g., Midazolam or Testosterone).[15][16]

  • Prepare serial dilutions of the test inhibitor across a wide concentration range (e.g., 0.01 µM to 100 µM).

• Incubation:

  • In a 96-well plate, add human liver microsomes (HLM) or recombinant CYP3A4 (rCYP3A4) to the phosphate buffer.[5][11]

  • Add the serially diluted test inhibitor or control to the appropriate wells.

  • Pre-incubate the mixture for 5 minutes at 37°C to allow the inhibitor to bind to the enzyme.

  • Add the probe substrate to the mixture.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regeneration system.[17]

• Reaction Termination and Analysis:

  • Allow the reaction to proceed for a predetermined linear time (e.g., 10 minutes) at 37°C.

  • Terminate (quench) the reaction by adding a cold organic solvent, such as acetonitrile, which also precipitates the microsomal proteins.

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the formation of the specific metabolite (e.g., 1'-hydroxymidazolam) using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[16]

• Data Analysis:

  • Calculate the percentage of enzyme activity remaining at each inhibitor concentration relative to a vehicle control (no inhibitor).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol: Assessment of Ante-Drug Metabolic Conversion

This protocol is designed to validate the core hypothesis: the active inhibitor is converted to an inactive form under physiological conditions.

Step-by-Step Methodology:

• Incubation Setup:

  • Prepare an incubation mixture containing the active inhibitor (e.g., compound 5c) at a single, relevant concentration in a biologically relevant matrix (e.g., human liver microsomes fortified with NADPH, or human plasma).

  • Initiate the incubation at 37°C.

• Time-Course Sampling:

  • At multiple time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the incubation mixture.

  • Immediately quench the metabolic activity in the aliquot with a cold organic solvent.

• Parallel Activity Assay:

  • In a separate but identical incubation, at the same time points, take an aliquot and dilute it significantly into a standard CYP3A4 inhibition assay (as described in 4.1) containing a probe substrate. This measures the remaining inhibitory activity of the mixture over time.

• LC-MS/MS Analysis:

  • For the time-course samples, develop an LC-MS/MS method to simultaneously quantify the concentration of the parent inhibitor (compound 5c) and its expected inactive metabolite (compound 5d).

• Data Correlation:

  • Plot the concentration of the parent inhibitor (5c) and the metabolite (5d) over time.

  • Plot the remaining CYP3A4 inhibitory activity over time.

  • A successful ante-drug will show a time-dependent decrease in the concentration of the active parent compound, a corresponding increase in the inactive metabolite, and a correlated decrease in CYP3A4 inhibitory activity.

Conclusion and Future Perspectives

The discovery of benzyloxyphenyl-imidazole derivatives represents a significant advancement in the field of CYP3A4 inhibition.[7] The SAR campaign successfully identified an ester compound that not only potently inhibits the enzyme but also possesses a built-in "off-switch" through its metabolic conversion to an inactive carboxylic acid.[7] This ante-drug strategy offers a promising path toward developing safer pharmacokinetic boosters with a reduced potential for systemic, long-term drug-drug interactions.

Future work in this area should focus on in vivo validation to confirm that this ante-drug profile translates from the in vitro setting to a complex biological system. Further optimization could also explore modulating the rate of hydrolysis to tailor the duration of the boosting effect for specific therapeutic applications, while also rigorously profiling for selectivity against other CYP isoforms, particularly the highly homologous CYP3A5.[6][15]

References

• Kawai, K., et al. (2022). Discovery of benzyloxyphenyl- and phenethylphenyl-imidazole derivatives as a new class of ante-drug type boosters. Bioorganic & Medicinal Chemistry Letters, 72, 128868. [Link]

• Rock, D. A., et al. (2006). Inhibition of Cytochrome P450 3A4 by a Pyrimidineimidazole: Evidence for Complex Heme Interactions. Drug Metabolism and Disposition, 34(12), 2062-2069. [Link]

• Walsky, R. L., et al. (2012). Discovery of a Highly Selective CYP3A4 Inhibitor Suitable for Reaction Phenotyping Studies and Differentiation of CYP3A4 and CYP3A5. Drug Metabolism and Disposition, 40(9), 1686-1697. [Link]

• Walsky, R. L., et al. (2012). Discovery of a highly selective CYP3A4 inhibitor suitable for reaction phenotyping studies and differentiation of CYP3A4 and CYP3A5. Drug Metabolism and Disposition, 40(9), 1686-97. [Link]

• Patsnap Synapse. (2025). How is CYP inhibition assessed in vitro?. Patsnap Synapse. [Link]

• Khatal, L. D., & More, H. (2019). In-vitro assessment of CYP3A4 and CYPC29 inhibition potential of Lupeol using human liver microsomes. Journal of Drug Delivery and Therapeutics, 9(2), 21-25. [Link]

• Cui, Y. M., et al. (2016). Screening of cytochrome P450 3A4 inhibitors via in silico and in vitro approaches. Analytical Methods, 8(35), 6529-6537. [Link]

• Evotec. Cytochrome P450 (CYP) Inhibition assay (IC50). Evotec Website. [Link]

• Song, Y., et al. (2012). Imidazopyridines as selective CYP3A4 inhibitors. Probes and Drugs, 1(1), 1-4. [Link]

• Al-Ostath, S., et al. (2025). Design, synthesis, and apoptotic antiproliferative action of new benzimidazole/1,2,3-triazole hybrids as EGFR inhibitors. Frontiers in Chemistry, 12. [Link]

• Yunitasari, P. D., et al. (2022). A Systematic Review of the Cytochrome P450 (CYP) Isoenzyme 3A4. Research Journal of Pharmacy and Technology, 15(10), 4744-4750. [Link]

• Bozorgi, A. H., et al. (2025). An In-Depth Investigation of Cytochrome P450 3A4 Inhibitors: Unveiling Key Structural Features and Their. Journal of Medicinal and Chemical Sciences, 9(1), 85-95. [Link]

• Walsky, R. L., et al. (2012). Selective Mechanism-Based Inactivation of CYP3A4 by CYP3cide (PF-04981517) and Its Utility as an In Vitro Tool. Drug Metabolism and Disposition, 40(9), 1698-1707. [Link]

• Spasov, A. A., et al. (2002). Pharmacokinetics of benzimidazole derivatives. Pharmaceutical Chemistry Journal, 36, 227-233. [Link]

• Ahmed, S., et al. (1995). Synthesis and biological evaluation of imidazole based compounds as cytochrome P-450 inhibitors. Drug Design and Discovery, 13(1), 1-15. [Link]

• Singh, P., & Mittal, A. (2007). Quantitative structure-activity relationship study of benzylsulfanyl imidazoles as cytokine release inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(4), 1079-1086. [Link]

• Vračko, M., et al. (2012). Modeling Chemical Interaction Profiles: I. Spectral Data-Activity Relationship and Structure-Activity Relationship Models for Inhibitors and Non-inhibitors of Cytochrome P450 CYP3A4 and CYP2D6 Isozymes. Molecules, 17(3), 3237-3257. [Link]

• Sevrioukova, I. F. (2025). Structure-Based Inhibitor Design for Evaluation of a CYP3A4 Pharmacophore Model. International Journal of Molecular Sciences, 26(16), 13083. [Link]

• ResearchGate. (2025). Imidazole derivatives synthesis: exploring different methods. ResearchGate. [Link]

• Spasov, A. A., et al. (2002). [Pharmacokinetics of benzimidazole derivatives]. Eksperimental'naia i klinicheskaia farmakologiia, 65(3), 70-6. [Link]

• Al-Ghorbani, M., et al. (2022). A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. Frontiers in Chemistry, 10, 833595. [Link]

• Zhukovskaya, O. N., et al. (2024). Synthesis and pharmacological activity of various organic and inorganic salts of phenyl derivatives of imidazobenzimidazole. Research Results in Pharmacology, 10(2), 125-139. [Link]

Sources

• 2. rjptonline.org [rjptonline.org]
• 3. jmchemsci.com [jmchemsci.com]
• 4. Screening of cytochrome P450 3A4 inhibitors via in silico and in vitro approaches - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. CYP Inhibition (IC50) | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 6. Imidazopyridines as selective CYP3A4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of benzyloxyphenyl- and phenethylphenyl-imidazole derivatives as a new class of ante-drug type boosters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of cytochrome P450 3A4 by a pyrimidineimidazole: Evidence for complex heme interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. How is CYP inhibition assessed in vitro? [synapse.patsnap.com]
• 12. Frontiers | Design, synthesis, and apoptotic antiproliferative action of new benzimidazole/1,2,3-triazole hybrids as EGFR inhibitors [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. Reversible Inhibition vs. Time-dependent Inhibition: 4 Assays for In Vitro CYP Inhibition Evaluation - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. Discovery of a Highly Selective CYP3A4 Inhibitor Suitable for Reaction Phenotyping Studies and Differentiation of CYP3A4 and CYP3A5 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jddtonline.info [jddtonline.info]
• 17. courses.washington.edu [courses.washington.edu]

Protocols & Analytical Methods

using 2-[3-(benzyloxy)phenyl]-1H-imidazole in anticancer research

Application Note: Pharmacological Evaluation of 2-[3-(Benzyloxy)phenyl]-1H-imidazole Scaffolds in Anticancer Drug Discovery

Executive Summary & Mechanistic Rationale

The compound 2-[3-(benzyloxy)phenyl]-1H-imidazole (CAS: 1787948-19-9)[1][2] represents a highly privileged pharmacophore in contemporary oncology research. Consisting of a flexible ether-linked benzyloxy group conjugated to a 2-phenyl-1H-imidazole core, this structural motif is heavily utilized in the design of next-generation chemotherapeutics that overcome multidrug resistance (MDR)[3].

From an empirical standpoint, the spatial arrangement of the benzyloxy moiety provides essential lipophilicity, enabling the scaffold to project into hydrophobic pockets of key oncogenic targets. Most notably, derivatives of this scaffold demonstrate profound efficacy as tubulin polymerization inhibitors (binding precisely at the colchicine site)[3] and as Hedgehog (Smoothened) signaling inhibitors . Because conventional taxanes (e.g., paclitaxel) are frequently thwarted by P-glycoprotein (Pgp) efflux pumps, replacing bulky natural products with low-molecular-weight imidazole derivatives has become a cornerstone strategy for targeting multidrug-resistant metastatic cancers[3][4].

Scaffold Target Pathways and Action Mechanisms

Understanding the causality behind the efficacy of 2-[3-(benzyloxy)phenyl]-1H-imidazole derivatives requires mapping their multi-target capacity. The benzyloxy linkage acts as a rotatable bond that reduces molecular rigidity, improving binding affinity to dynamic receptors like Smoothened (Smo), while the imidazole core establishes critical hydrogen bonds with tubulin dimers.

Caption: Dual-targeting mechanism of benzyloxyphenyl-imidazole scaffolds in oncology.

Quantitative In-Vitro Efficacy Data

To benchmark new derivatives synthesized from the 2-[3-(benzyloxy)phenyl]-1H-imidazole core, scientists must compare their lead compounds against established data for structurally analogous benzyloxy-phenyl imidazoles and benzimidazoles.

Table 1: Comparative Anticancer Activity of Benzyloxy-Phenyl Imidazole Analogues

Compound Analogue / Scaffold	Target Mechanism	Cancer Cell Line	IC₅₀ (µM)	Ref.
2-(4-(Benzyloxy)phenyl)-1H-imidazole (ABI)	Tubulin (Colchicine Site)	Melanoma (A375/Parental)	3.5 – 10.0	[3]
2-(2-Benzyloxy-3-methoxyphenyl)-1H-benzimidazole	Mitochondrial Disruption	Leukemia (HL60)	< 5.0	[5]
Substituted Phenyl-Imidazole (Cmpd 25)	Smoothened (Hedgehog)	Medulloblastoma (DAOY)	0.01 – 1.0
N-phenylbenzamide-imidazole (Fluorinated)	Tubulin / Apoptosis	Lung Carcinoma (A549)	7.5	[6]

Experimental Workflows & Self-Validating Protocols

As a lead scientist translating this chemical scaffold into biological data, you must employ self-validating experimental systems. Imidazole rings can exhibit inherent autofluorescence, and relying solely on metabolic viability assays (like MTT) can lead to false positives if the test compound primarily acts on mitochondrial membranes rather than true cell death[5].

Protocol A: Self-Validating Tubulin Polymerization Fluorometric Assay

Causality & Rationale: To confirm that a synthesized 2-[3-(benzyloxy)phenyl]-1H-imidazole derivative induces G2/M phase arrest via tubulin disruption[3], you must measure real-time microtubule dynamics in a cell-free environment.

Materials:

• Porcine tubulin (>99% pure), PEM buffer, GTP (1 mM), DAPI or specialized fluorophore reporter.

• Controls: Paclitaxel (Stabilizer, Positive Control), Colchicine (Destabilizer, Positive Control), DMSO (Vehicle, Negative Control).

Step-by-Step Methodology:

• Preparation of the Master Mix: Dilute porcine tubulin to 3 mg/mL in ice-cold PEM buffer supplemented with 1 mM GTP and the fluorescent reporter. Causality: GTP is required as the energy source for dimerization; keeping the mixture on ice prevents premature thermodynamic polymerization.

• Compound Pre-incubation & Baseline Read: Aliquot 10 µL of the test derivative (e.g., at 5 µM and 10 µM) into a pre-warmed 96-well half-area plate. Add 40 µL of the tubulin master mix. Instantly take a baseline fluorescence read (Ex: 360 nm, Em: 420 nm). Validation Step: Any immediate jump in fluorescence indicates scaffold autofluorescence, requiring mathematical background subtraction to prevent artifactual data.

• Kinetic Measurement: Incubate the plate at 37°C inside a fluorometer. Read fluorescence every 60 seconds for 60 minutes.

• Data Validation Criteria: The assay is considered mathematically valid only if the Z'-factor between the DMSO vehicle (normal logarithmic polymerization curve) and Colchicine (flatline/inhibition) is strictly > 0.5.

Protocol B: Orthogonal Cytotoxicity via Sulforhodamine B (SRB) Assay

Causality & Rationale: Many researchers mistakenly use MTT assays for imidazole compounds[5]. Because imidazoles can directly alter mitochondrial oxidoreductase activity (the very enzyme MTT relies on), the SRB assay—which measures total cellular protein—provides a highly linear, artifact-free measure of cell viability[7].

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cell lines (e.g., A375, A549) in 96-well plates at 5,000 cells/well. Incubate for 24 hours at 37°C in 5% CO₂.

• Drug Exposure: Treat cells with serial dilutions of the 2-[3-(benzyloxy)phenyl]-1H-imidazole derivatives (ranging from 0.01 µM to 50 µM). Include a DMSO control (<0.5% final concentration). Incubate for 72 hours.

• Cell Fixation: Gently layer 50 µL of cold 50% trichloroacetic acid (TCA) on top of the growth medium. Incubate at 4°C for 1 hour. Causality: TCA precipitates intracellular proteins to the bottom of the plate, permanently fixing the cells and locking down the current viability state.

• Staining: Wash plates 4x with distilled water and air dry. Add 50 µL of 0.4% SRB solution (in 1% acetic acid) and incubate for 30 minutes at room temperature.

• Solubilization and Read: Wash unbound dye 4x with 1% acetic acid. Solubilize the bound SRB dye using 100 µL of 10 mM Tris base (pH 10.5) per well. Read absorbance at 510 nm.

• Validation Step: A secondary 0-hour baseline control plate must be fixed immediately at the time of drug addition (T=0). Growth inhibition (%) is calculated relative to this T=0 baseline to strictly differentiate cytostatic activity (arrested growth) from cytotoxic activity (cell death).

References

• Discovery of novel 2-aryl-4-benzoyl-imidazoles targeting the colchicines binding site in tubulin as potential anticancer agents. PMC - National Institutes of Health. URL:[Link]

• New Imidazole-Based N-Phenylbenzamide Derivatives as Potential Anticancer Agents: Key Computational Insights. Frontiers in Chemistry. URL:[Link]

• Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine. PMC - National Institutes of Health. URL:[Link]

• Design and biological evaluation of phenyl imidazole analogs as hedgehog signaling pathway inhibitors. SYMC. URL:[Link]

• Synthesis and antiproliferative evaluation of novel 5-(4-methylpiperazin-1-yl)-2-phenyl- 1H-benzimidazole derivatives. ResearchGate. URL:[Link]

• US10022356B2 - Compounds for treatment of cancer. Google Patents.

Sources

• 1. 1787948-19-9|2-[3-(Benzyloxy)phenyl]-1H-imidazole|BLD Pharm [bldpharm.com]
• 2. CAS:1789876-14-7, 2-(4-Isopropoxyphenyl)-1H-imidazole-毕得医药 [bidepharm.com]
• 3. Discovery of novel 2-aryl-4-benzoyl-imidazoles targeting the colchicines binding site in tubulin as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US10022356B2 - Compounds for treatment of cancer - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | New Imidazole-Based N-Phenylbenzamide Derivatives as Potential Anticancer Agents: Key Computational Insights [frontiersin.org]
• 7. Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Advanced Analytical Characterization of Benzimidazole Compounds

Target Audience: Analytical Researchers, Synthetic Chemists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredients (APIs) and Formulation Intermediates

Executive Summary & Scientific Causality

Benzimidazoles, characterized by a fused benzene and imidazole ring, are a highly privileged structural scaffold in pharmacology, forming the basis of proton pump inhibitors (e.g., omeprazole, pantoprazole), anthelmintics (e.g., albendazole, mebendazole), and antimicrobial agents[1]. The core analytical challenge with substituted benzimidazoles lies in their complex physicochemical properties: they are subject to tautomerism, can readily form stable intermolecular hydrogen-bonded aggregates, and often exhibit extreme pH-dependent instability (particularly sulfoxide derivatives like omeprazole)[2].

To ensure the structural integrity, purity, and safety of these therapeutics, analysts must deploy an integrated, orthogonal suite of analytical methods[3]. This application note details a comprehensive characterization workflow moving from fundamental structural elucidation (NMR, FTIR) to quantitative purity analysis (Stability-Indicating UPLC-UV) and trace degradation tracking (LC-MS/MS).

Integrated analytical workflow for the comprehensive characterization of benzimidazole compounds.

Phase 1: Structural Elucidation (NMR & FTIR Spectroscopy)

Principle and Causality

Confirming the structural backbone of a novel or synthesized benzimidazole requires a dual-technique approach. FTIR is utilized to detect the characteristic N-H and C=N stretching frequencies inherent to the imidazole moiety[4]. For NMR , sample preparation is highly sensitive to solvent choice. Because the benzimidazole N-H group acts as both a hydrogen bond donor and acceptor, non-polar solvents often lead to significant peak broadening due to molecular aggregation. We recommend Deuterated Dimethyl Sulfoxide (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) because it disrupts these intermolecular hydrogen bonds, yielding sharp, high-resolution aromatic signals[5].

Table 1: Expected Spectroscopic Markers for the Benzimidazole Scaffold

Analytical Technique	Key Assignment / Nucleus	Expected Range / Shift	Structural Implication
FTIR (KBr)	N-H stretching	3200 – 3465 ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">	Indicates un-substituted imidazole nitrogen[4][6].
FTIR (KBr)	C=N stretching	1600 – 1657	Confirms the unsaturated ring system[4][6].
H NMR ( )	Aromatic protons (C4-C7)	7.00 – 8.00 ppm	Multiplets validating the fused benzene ring[6].
H NMR ( )	N-H proton	11.50 – 12.80 ppm	Highly deshielded, broad singlet confirming N-H[4].

Step-by-Step Protocol: NMR Acquisition

• Sample Preparation: Accurately weigh 5–10 mg of the benzimidazole compound.

• Solubilization: Dissolve fully in 0.6 mL of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer to a 5 mm NMR tube.

• Parameter Setup (400 MHz Spectrometer):

  • Spectral Width: 16 ppm to capture the heavily deshielded N-H proton.

  • Relaxation Delay (D1): Set to 2-5 seconds to ensure complete relaxation for quantitative integration accuracy[3].

  • Acquisition: Run 16-64 scans for ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    H NMR.

• Self-Validation Check: The residual solvent peak of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  must appear precisely at 2.50 ppm. Peak integration of the aromatic protons ( 7.0–8.0 ppm) must equal the stoichiometric integer relative to the TMS standard (set to 0.00 ppm). If the N-H peak is missing or extremely broad, suspect trace moisture and re-prepare the sample using freshly opened ampoules of .

Phase 2: Impurity Profiling via Stability-Indicating UPLC-UV

Principle and Causality

To accurately determine API purity, the chromatographic method must be stability-indicating—meaning it must distinctly separate the active compound from its forced degradation products[7]. Using omeprazole as a model, the API is notoriously acid-labile, degrading rapidly at

[2]. The UPLC mobile phase must therefore be buffered to a neutral/slightly alkaline pH (e.g., using ammonium acetate) to prevent on-column degradation, which would otherwise present as peak tailing or artificial impurity generation[8]. Sub-3- solid-core columns (e.g., CORTECS 2.7 ) are chosen because they deliver UHPLC-like resolution of complex degradants while remaining within the operational backpressure limits ( psi) of standard HPLC configurations[2].

Acid-catalyzed degradation pathway of omeprazole into benzimidazole-2-thione.

Table 2: Optimized Chromatographic Conditions (Stability-Indicating)

Parameter	Optimized Condition
Analytical Column	CORTECS C18+, 2.7 , 150 mm x 4.6 mm[2]
Mobile Phase A	0.05 M Ammonium Acetate Buffer (pH 7.5)[8]
Mobile Phase B	Acetonitrile (HPLC Grade)[8]
Elution Program	Isocratic 65:35 (A:B v/v)[8]
Flow Rate	1.0 mL/min
Detection Wavelength	UV at 302 nm (Optimal response for omeprazole)[7]
Diluent	0.1 M NaOH / Methanol (to prevent pre-injection degradation)

Step-by-Step Protocol: Forced Degradation Assay

• Acidic Stress Generation: Transfer 10 mg of Omeprazole to a 100 mL volumetric flask. Add 10 mL of 0.1 M HCl and store at 25°C for 4 hours.

• Neutralization: Prior to injection, rapidly neutralize the solution by adding 10 mL of 0.1 M NaOH. Make up to volume with the designated basic diluent[7].

• Chromatographic Acquisition: Inject 10

  of the sample into the pre-equilibrated UPLC system. Record the chromatogram for at least 15 minutes to capture late-eluting impurities.

• Self-Validation Check: Assess system suitability. The resolution (

  ) between the omeprazole peak and the primary acidic degradation peak (benzimidazole-2-thione) must be . The USP plate count for the API must be , and the tailing factor ( ) must be [8]. If baseline drift occurs, ensure the ammonium acetate buffer was filtered through a 0.22 nylon membrane prior to use.

Phase 3: Trace Degradant ID via LC-MS/MS

Principle and Causality

While UPLC-UV quantifies degradation, it cannot identify unknown impurities. Coupling LC with Tandem Mass Spectrometry (LC-MS/MS) using Electrospray Ionization (ESI+) provides definitive mass mapping[3]. Benzimidazoles readily accept protons on the basic imidazole nitrogen, making ESI+ highly effective for generating strong

precursor ions[6].

Step-by-Step Protocol: Mass Confirmation

• Sample Interface Setup: Divert the UPLC eluent into the MS source. (Ensure mobile phase contains only volatile buffers—ammonium acetate is MS-compatible, whereas phosphate buffers are strictly forbidden as they precipitate in the source).

• Ion Source Parameters: Set the capillary voltage to 3.0 kV, desolvation temperature to 350°C, and cone voltage optimized between 20-40 V.

• Acquisition: Operate in Full Scan mode (

  40-500) to identify the intact mass of degradation products[3]. Apply collision-induced dissociation (CID) using argon gas to generate product ion spectra.

• Self-Validation Check: Confirm the isotopic distribution of the intact

  ion against the theoretical formula. The presence of the expected 346 peak confirms omeprazole, while an shift corresponding to or ring-cleavage unequivocally identifies the specific forced degradation byproduct[2].

References

• Validated Stability-Indicating High Performance Liquid Chromatographic Assay Method to Investigate Stability of Omeprazole - PharmaInfo -
• A Comparative Guide to Analytical Methods for Determining the Purity of 1-(diethoxymethyl)-1H-benzimidazole - Benchchem -
• Synthesis and Crystallographic Characterization of Some Derivatives of Benzimidazole - ResearchG
• SYNTHESIS AND CHARACTERIZATION OF OXADIAZOLE DERIVATIVES FROM BENZIMIDAZOLE - Malaysian Journal of Analytical Sciences -
• Stability Indicating Method Development and Validation for Assay of Omeprazole Sodium for Injection by a Rapid RP-HPLC - ResearchG
• Synthesis and Spectral Analysis of Novel Substituted Benzimidazole Deriv
• Forced Degradation Analysis of Omeprazole Using CORTECS 2.
• Benzimidazole: An important Scaffold in Drug Discovery - Asian Journal of Pharmacy and Technology -
• Spectroscopic Data of 4-Iodo-1H-benzimidazole: A Technical Guide - Benchchem -

Sources

• 1. ajptonline.com [ajptonline.com]
• 2. lcms.cz [lcms.cz]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mjas.analis.com.my [mjas.analis.com.my]
• 5. researchgate.net [researchgate.net]
• 6. jourdata.s3.us-west-2.amazonaws.com [jourdata.s3.us-west-2.amazonaws.com]
• 7. pharmainfo.in [pharmainfo.in]
• 8. researchgate.net [researchgate.net]

developing in vitro assays for 2-[3-(benzyloxy)phenyl]-1H-imidazole activity

An in-depth guide to , designed for researchers and drug development professionals. This document provides a tiered, systematic approach to characterizing novel chemical entities, starting from broad cellular effects and progressing to specific mechanistic studies.

Introduction: A Strategic Framework for Novel Compound Characterization

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds with a wide array of therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial activities.[1][2][3][4] The specific derivative, 2-[3-(benzyloxy)phenyl]-1H-imidazole, represents a novel chemical entity with undetermined biological activity. A structured and logical approach is therefore essential to elucidate its pharmacological profile.

This guide presents a tiered in vitro assay cascade designed to systematically characterize the activity of this compound. The strategy begins with foundational assays to determine general cytotoxicity, a critical first step that contextualizes all subsequent findings.[5][6] Following this, a series of targeted and mechanistic assays are proposed to investigate potential enzyme inhibition, a common mechanism for imidazole derivatives, and to explore the compound's impact on cellular signaling pathways.[7][8][9] This framework ensures a cost-effective and scientifically rigorous evaluation, moving from broad phenotypic effects to specific molecular interactions.

Tier 1: Foundational Assays - Assessing General Cellular Viability and Cytotoxicity

Rationale: Before investigating any specific biological activity, it is imperative to determine the concentration range at which 2-[3-(benzyloxy)phenyl]-1H-imidazole exhibits cytotoxic effects.[5][10] Cytotoxicity assays provide a crucial therapeutic window, distinguishing concentrations that cause general cell death from those that might elicit a specific, targeted response.[11] These initial screens are fundamental for interpreting data from all subsequent mechanistic studies and are a cornerstone of preclinical drug development.[6][12]

Workflow for Foundational Cytotoxicity Screening

The initial screening phase involves parallel assessment using two distinct methods to ensure data robustness. An assay measuring metabolic activity (MTT) is complemented by one measuring membrane integrity (LDH release).

Caption: Tier 1 workflow for assessing compound cytotoxicity.

Protocol 1.1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Cell Viability Assay

This colorimetric assay measures the metabolic activity of living cells, where mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[10]

Methodology:

• Cell Seeding: Seed a chosen cancer cell line (e.g., MCF-7, A549) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C with 5% CO2.[13]

• Compound Preparation: Prepare a 10 mM stock solution of 2-[3-(benzyloxy)phenyl]-1H-imidazole in DMSO. Create a series of 2-fold serial dilutions in culture medium, starting from a maximum concentration of 100 µM down to ~0.1 µM.

• Treatment: Carefully remove the medium from the cells and replace it with 100 µL of the medium containing the compound dilutions. Include wells for a vehicle control (DMSO at the highest concentration used) and an untreated control.

• Incubation: Incubate the plate for 48 to 72 hours at 37°C with 5% CO2.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well. Incubate for another 4 hours.

• Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against the compound concentration to determine the 50% cytotoxic concentration (CC50).

Protocol 1.2: Lactate Dehydrogenase (LDH) Release Cytotoxicity Assay

This assay quantifies cytotoxicity by measuring the activity of LDH released from cells with damaged plasma membranes.[6][11]

Methodology:

• Cell Seeding and Treatment: Follow steps 1-4 from the MTT protocol (Protocol 1.1).

• Sample Collection: After the incubation period, transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a diaphorase/NAD+ mixture). Add 50 µL of this mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Readout: Measure the absorbance at 490 nm using a microplate reader.

• Lysis Control: To determine the maximum LDH release, add a lysis buffer (provided with most kits) to a set of control wells 45 minutes before the end of the treatment incubation.

• Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to the spontaneous release (vehicle control) and maximum release (lysis control) wells.

Data Presentation and Interpretation

Summarize the cytotoxicity data in a table to compare results across different cell lines and assays.

Compound	Cell Line	Assay	Incubation Time (h)	CC50 (µM)
2-[3-(benzyloxy)phenyl]-1H-imidazole	A549	MTT	48	> 100
2-[3-(benzyloxy)phenyl]-1H-imidazole	A549	LDH Release	48	> 100
2-[3-(benzyloxy)phenyl]-1H-imidazole	HepG2	MTT	48	85.2
2-[3-(benzyloxy)phenyl]-1H-imidazole	HepG2	LDH Release	48	91.5
Doxorubicin (Control)	A549	MTT	48	0.8

Interpretation: The compound shows minimal cytotoxicity in A549 cells but moderate cytotoxicity in HepG2 cells. Subsequent mechanistic assays should be conducted at concentrations well below 85 µM (e.g., <10 µM) to avoid confounding effects from general toxicity.

Tier 2: Mechanistic Screening - Enzyme Inhibition Assays

Rationale: Imidazole derivatives are widely recognized for their ability to interact with the active sites of various enzymes, leading to potent and often selective inhibition.[7][14] This makes enzyme inhibition a primary hypothesis for the mechanism of action of 2-[3-(benzyloxy)phenyl]-1H-imidazole. A logical next step is to screen the compound against a panel of enzymes relevant to major disease pathways, such as protein kinases (cancer, inflammation) and cyclooxygenases (inflammation).[8]

Workflow for Enzyme Inhibition Screening

Caption: General workflow for an in vitro enzyme inhibition assay.

Protocol 2.1: General Protein Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common method to measure kinase activity by quantifying the amount of ATP remaining after a kinase reaction. A decrease in ATP consumption indicates inhibition.

Methodology:

• Reagent Preparation: Prepare assay buffer, kinase/substrate solution, and ATP solution according to a commercial kit's instructions (e.g., ADP-Glo™ Kinase Assay).

• Assay Setup: In a 384-well plate, add 5 µL of the compound solution at various concentrations. Include positive controls (a known inhibitor like Staurosporine) and negative controls (DMSO vehicle).[8]

• Enzyme Addition: Add 10 µL of the kinase and substrate mixture to each well.

• Reaction Initiation: Add 10 µL of ATP solution to initiate the kinase reaction. Mix gently.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Signal Generation: Add 25 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Luminescence Detection: Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Readout: Measure luminescence using a microplate luminometer.

• Analysis: Calculate the percentage of kinase activity inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.[8]

Data Presentation

Tabulate the IC50 values to compare the compound's potency and selectivity across a panel of kinases.

Compound	Target Enzyme	Assay Method	IC50 (µM)
2-[3-(benzyloxy)phenyl]-1H-imidazole	Kinase A	Luminescence	1.2
2-[3-(benzyloxy)phenyl]-1H-imidazole	Kinase B	Luminescence	25.6
2-[3-(benzyloxy)phenyl]-1H-imidazole	Kinase C	Luminescence	> 50
Staurosporine (Control)	Kinase A	Luminescence	0.015

Tier 3: Target Validation and Pathway Analysis

Rationale: If a lead target is identified in Tier 2 (e.g., Kinase A), it is crucial to confirm that the compound engages this target within a cellular environment and to understand the downstream consequences of this engagement. Gene expression analysis can reveal whether the compound modulates the transcription of genes regulated by the target pathway, providing strong evidence for its mechanism of action.[15][16]

Protocol 3.1: Gene Expression Analysis of Downstream Targets by RT-qPCR

This protocol measures changes in the mRNA levels of specific genes known to be regulated by the target of interest.[16]

Methodology:

• Cell Culture and Treatment: Seed cells in a 6-well plate and grow until they reach ~80% confluency. Treat the cells with the compound at its IC50 concentration (and 10x IC50) for a predetermined time (e.g., 6, 12, or 24 hours).

• RNA Isolation: Wash the cells with PBS and lyse them directly in the plate using a lysis buffer containing a chaotropic agent. Isolate total RNA using a column-based purification kit.

• RNA Quantification and Quality Control: Measure the concentration and purity of the RNA using a spectrophotometer (A260/A280 ratio).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcriptase enzyme and oligo(dT) primers.

• Quantitative PCR (qPCR): Prepare a qPCR reaction mix containing cDNA template, forward and reverse primers for the target gene(s) and a housekeeping gene (e.g., GAPDH), and a fluorescent DNA-binding dye (e.g., SYBR Green).

• Thermal Cycling: Run the qPCR reaction in a real-time PCR instrument.

• Data Analysis: Determine the cycle threshold (Ct) for each gene. Calculate the relative change in gene expression using the delta-delta Ct (ΔΔCt) method, normalizing the target gene expression to the housekeeping gene.

Visualization of a Modulated Signaling Pathway

If the compound inhibits a specific kinase (e.g., a MAP Kinase), this can be visualized to illustrate the mechanism of action.

Caption: Inhibition of the MEK kinase by the compound blocks downstream signaling.

Assay Validation and Best Practices

To ensure that the data generated is reliable and reproducible, adherence to assay development best practices is essential.[17][18]

• Controls: Every assay plate must include appropriate controls:

  • Negative/Vehicle Control (e.g., 0.5% DMSO): Defines the baseline (0% inhibition or 100% viability).

  • Positive Control (Known Inhibitor/Toxin): Confirms the assay is performing as expected.

  • Untreated Control: Measures the health of the cells without any vehicle or compound treatment.

• Reproducibility: Assays should be performed on multiple independent occasions to ensure the results are consistent. Both intra- and inter-assay precision should be monitored.[18]

• Statistical Analysis: For screening assays, the Z'-factor is a common statistical parameter used to evaluate the quality and suitability of an assay for high-throughput screening. A Z' > 0.5 is generally considered excellent.

• Compound Handling: Ensure the compound is fully solubilized in the stock solution and does not precipitate when diluted in aqueous assay buffers.[19]

Conclusion

This document provides a comprehensive, tiered framework for the initial in vitro characterization of 2-[3-(benzyloxy)phenyl]-1H-imidazole. By systematically progressing from broad cytotoxicity profiling to specific enzyme inhibition and pathway analysis, researchers can efficiently build a detailed pharmacological profile of the compound. This logical progression not only maximizes the value of the data generated at each stage but also provides a solid foundation for subsequent, more complex investigations in the drug discovery pipeline.[20][21]

References

• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

• Creative Bioarray. (2024, October 4). Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. Retrieved from [Link]

• baseclick. (n.d.). Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity. Retrieved from [Link]

• MDPI. (2024, August 20). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Retrieved from [Link]

• Infinix Bio. (2026, February 28). Unlocking Discovery: A Comprehensive Guide to Cell-Based Assay Development. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Gene Expression Analysis. Retrieved from [Link]

• MDPI. (2020, April 22). In Vitro and In Silico Screening of 2,4,5-Trisubstituted Imidazole Derivatives as Potential Xanthine Oxidase and Acetylcholinesterase Inhibitors, Antioxidant, and Antiproliferative Agents. Retrieved from [Link]

• Concept Life Sciences. (n.d.). Gene Expression Analysis. Retrieved from [Link]

• Society of Toxicology. (2024, March 10). Assay Development Principles and Good Research Practices for Rigor and Reproducibility in In Vitro Toxicology. Retrieved from [Link]

• IntechOpen. (n.d.). Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review. Retrieved from [Link]

• Veranex. (2024, September 25). Exploring the Assay Development Pipeline for In-Vitro Diagnostics (IVDs). Retrieved from [Link]

• IJPPR. (2022, May 30). A Review on “Imidazole and Various Biological Activities”. Retrieved from [Link]

• PMC. (n.d.). A review for cell-based screening methods in drug discovery. Retrieved from [Link]

• Kosheeka. (2021, August 17). Essentials of In Vitro Assay Development. Retrieved from [Link]

• Springer. (2026, January 2). Multicomponent synthesis of novel imidazole-pyran derivatives: in silico and in vitro studies. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 14). Investigating Enzyme Inhibition with 4-Ethyl-1H-imidazole: A Research Perspective. Retrieved from [Link]

• Navistrat Analytics. (2025, July 15). Gene Expression Analysis in Drug Discovery Market Size and Forecast. Retrieved from [Link]

• PMC. (n.d.). Gene Expression Profiling and its Practice in Drug Development. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). In-silico and in-vitro functional validation of imidazole derivatives as potential sirtuin inhibitor. Retrieved from [Link]

• ResearchGate. (2014, December 15). Synthesis of Imidazole Derivatives and Their Biological Activities. Retrieved from [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2012, July 15). Synthesis and biological evaluation of 2,4,5-triphenyl-1H-imidazole-1-yl Derivatives. Retrieved from [Link]

• PubMed. (2015, December 8). Sigma Receptor Binding Assays. Retrieved from [Link]

• GENEWIZ from Azenta. (n.d.). High Throughput Gene Expression Screening. Retrieved from [Link]

• IJFMR. (2023, September 15). Synthesis, Characterization and Biological Evaluation Of 1h-Substituted 2,4,5-Triphenyl Imidazole Derivative. Retrieved from [Link]

• Gifford Bioscience. (n.d.). About Ligand Binding Assays. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Development of a Novel TNFα Ligand-Receptor Binding Assay for Screening NatchemTM Libraries. Retrieved from [Link]

• RSC Publishing. (n.d.). Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease. Retrieved from [Link]

• PMC. (2024, January 8). Synthesis and biological activity of imidazole phenazine derivatives as potential inhibitors for NS2B-NS3 dengue protease. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mechanisms for imidazole derivatives. Retrieved from [Link]

• Journal of Chemical Health Risks. (2023, September 26). Investigation and Application of 2-(Benzyloxy)-4,5-Diphenyl-1H-Imidazole as. Retrieved from [Link]

• ResearchGate. (n.d.). SYNTHESIS, CHARACTERIZATION AND CRYSTAL STRUCTURE OF 2-(4-(BENZYLOXY) PHENYL)-4, 5- DIPHENYL-1H-IMIDAZOLE. Retrieved from [Link]

• PubMed. (n.d.). Discovery of benzyloxyphenyl- and phenethylphenyl-imidazole derivatives as a new class of ante-drug type boosters. Retrieved from [Link]

• ResearchGate. (2017, January 10). (PDF) Synthesis, characterization and crystal structure of 2-(4-(benzyloxy) phenyl)-4, 5- diphenyl-1H-imidazole. Retrieved from [Link]

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. ijfmr.com [ijfmr.com]
• 5. omicsonline.org [omicsonline.org]
• 6. Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity [baseclick.eu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. kosheeka.com [kosheeka.com]
• 11. 細胞毒性 | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery [sciltp.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. nbinno.com [nbinno.com]
• 15. criver.com [criver.com]
• 16. Gene Expression Analysis [conceptlifesciences.com]
• 17. toxicology.org [toxicology.org]
• 18. kosheeka.com [kosheeka.com]
• 19. lifesciences.danaher.com [lifesciences.danaher.com]
• 20. infinixbio.com [infinixbio.com]
• 21. Assay Development in Drug Discovery | Danaher Life Sciences [lifesciences.danaher.com]

use of 2-phenyl-1H-benzimidazole as a microtubule targeting agent

Application Note & Methodological Guide: 2-Phenyl-1H-benzimidazole Derivatives as Microtubule Targeting Agents

Executive Summary

Microtubule Targeting Agents (MTAs) represent a critical class of therapeutics in modern oncology and anti-parasitic drug development. Among structurally diverse pharmacophores, 2-phenyl-1H-benzimidazole and its functionalized derivatives have emerged as versatile, highly selective MTAs[1]. Functioning primarily as tubulin polymerization inhibitors (and in rare structural configurations, as stabilizers), these compounds competitively interact with the colchicine binding pocket on

-tubulin[2].

This application note details the mechanistic rationale, structure-activity relationship (SAR) profiling, and validated experimental methodologies for evaluating novel 2-phenyl-1H-benzimidazole derivatives. It is designed to equip researchers with self-validating protocols to ensure absolute data integrity during preclinical screening.

Mechanistic Causality: How 2-Phenyl-1H-benzimidazoles Disrupt Cytoskeletal Dynamics

The cytoskeleton relies on a highly dynamic equilibrium between soluble

-tubulin heterodimers and polymerized microtubule networks. Standard 2-phenyl-1H-benzimidazole analogs disrupt this equilibrium by lodging into the interfacial colchicine binding site of the tubulin heterodimer.

By obstructing the sterically required conformational changes for dimer incorporation, the agent shifts the equilibrium toward depolymerization[3]. Consequently, cells attempting to form the mitotic spindle fail to pass the spindle assembly checkpoint (SAC), causing an irreversible G2/M phase cell cycle arrest. Prolonged SAC activation inevitably cascades into apoptotic cell death pathways, selectively targeting highly proliferative cancer cell lines like MDA-MB-231 and MCF-7[1].

Mechanism of 2-phenyl-1H-benzimidazole induced apoptosis via microtubule destabilization.

Quantitative Profiling: Structure-Activity Relationships (SAR)

The orientation of substituents on the phenyl ring and the N-position of the benzimidazole core fundamentally dictates tubulin binding affinity. Comparative analyses underscore the flexibility of this pharmacophore:

Compound / Derivative	Target Cell Line / Protein	Binding / Activity Type	Half-Maximal Inhibitory Concentration ( )	Reference
BI-0 (Unsubstituted 2-phenyl-1H-benzimidazole)	-Tubulin (1SA0)	Binding Affinity / Docking		[3]
BI-02 (2-(3,4-dimethylphenyl)-1H-benzimidazole)	-Tubulin (1SA0)	Binding Affinity / Docking		[3]
sec-butyl-2-phenylbenzimidazole	MDA-MB-231 (Breast)	Antiproliferative		[1]
Derivative 13a (3,5-dimethoxy hybrid)	HeLa (Cervical)	Antiproliferative		[4]
NI-11 (2,5-substituted-1H-benzo[d]imidazole)	A549 (Lung)	Microtubule Stabilizing		[2]

Note: While most 2-phenyl-1H-benzimidazoles are destabilizing agents (nocodazole-like), specific C5 substitutions (e.g., NI-11) can invert the mechanism to act as paclitaxel-like stabilizing agents[2].

Protocol 1: In Vitro Tubulin Polymerization Dynamics Assay

This procedure utilizes absorbance or fluorescence-based monitoring of purified tubulin to determine whether a 2-phenyl-1H-benzimidazole derivative acts as a polymerization inhibitor or stabilizer.

Causality & Self-Validation Rule: To prove that an increase in absorbance is genuinely caused by microtubule polymerization and not artefactual drug-aggregation, the protocol includes a mandatory "Cold-Shift" validation step. Microtubules are inherently cold-labile; dropping the temperature to 4°C must instantly reverse the absorbance curve. If the signal does not drop, the compound is precipitating out of solution.

Reagents

• Purified Porcine Brain Tubulin: >99% purity (lyophilized).

• PEM Buffer: 80 mM PIPES (pH 6.9), 2 mM

  , 0.5 mM EGTA. Rationale: PIPES maintains strict physiological pH during thermal shifts, while EGTA chelates which would otherwise spontaneously depolymerize tubulin.

• GTP: 100 mM stock in highly purified water.

• Controls: Nocodazole (Destabilizer control), Paclitaxel (Stabilizer control).

Step-by-Step Methodology

• Preparation of the Master Mix: Reconstitute tubulin in ice-cold PEM buffer to a final concentration of 3 mg/mL. Supplement the mix with 1 mM GTP. Keep this solution strictly on ice to prevent premature nucleation.

• Compound Plating: In a pre-chilled 96-well half-area plate, aliquot 2-phenyl-1H-benzimidazole test compounds dissolved in DMSO. Ensure the final DMSO concentration does not exceed 1% v/v, as organic solvents inherently destabilize tubulin interfaces.

• Initiation: Quickly dispense 50 µL of the cold Tubulin-GTP master mix into each well using a multi-channel pipette.

• Kinetic Readout: Immediately transfer the plate to a microplate reader pre-warmed to 37°C. Measure absorbance at

  every 30 seconds for 60 minutes.

  • Observation: Normal polymerization yields a sigmoidal curve. 2-phenyl-1H-benzimidazoles acting as destabilizers will flatten the

    and suppress the final steady-state plateau[4].

• Cold-Shift Validation (Critical Step): After 60 minutes, plunge the temperature of the reader to 4°C (or transfer the plate immediately to a 4°C cold room reader). Monitor absorbance for another 20 minutes. The optical density must rapidly decay to baseline, validating that the signal was structural, dynamic tubulin.

In vitro workflow for evaluating tubulin polymerization inhibition dynamics.

Protocol 2: Biparametric Flow Cytometry for Cell Cycle Arrest Evaluation

Because 2-phenyl-1H-benzimidazole impairs spindle formation, target cells cannot clear the metaphase-anaphase transition. This assay tracks DNA content via Propidium Iodide (PI) and apoptotic markers via Annexin-V[1].

Step-by-Step Methodology

• Cell Seeding: Plate human cancer cells (e.g., MCF-7 or HeLa) at

  cells/well in 6-well plates. Allow 24 hours for adhesion.

• Treatment: Expose cells to the IC_{50} and 2x IC_{50} concentrations of the respective 2-phenyl-1H-benzimidazole derivative. Incubate for 24 and 48 hours.

• Harvesting: Collect both the supernatant (containing floating apoptotic cells) and adherent cells using Trypsin-EDTA. Rationale: MTAs cause cells to round up and detach. Discarding the supernatant severely underestimates drug efficacy.

• Permeabilization & Staining:

  • Wash the pellet with cold PBS.

  • Fix cells dropwise in ice-cold 70% ethanol and incubate at -20°C for 2 hours (ensures permeabilization for PI).

  • Resuspend in PBS containing

    PI and RNase A (to ensure PI selectively intercalates DNA, not RNA).

• Flow Acquisition: Acquire a minimum of 10,000 single-cell events.

  • Result Profile: Effective MTA candidates will show a near-total collapse of the G1 peak and a massive accumulation in the 4N (G2/M) phase. Sub-G1 populations (<2N) will manifest at the 48-hour mark, confirming secondary apoptosis.

Future Directions in Drug Development

The architectural plasticity of 2-phenyl-1H-benzimidazole presents a distinct advantage over more rigid natural MTAs like colchicine or paclitaxel. Moving forward, structural hybridization (e.g., fusing benzimidazole scaffolds with pyrazole or triazole linkers) presents an effective strategy to amplify colchicine-site docking thermodynamics[4]. Furthermore, evaluating paradoxical derivatives like NI-11—which stabilize rather than destabilize microtubules—opens a largely unexplored corridor for overcoming multidrug resistance phenotypes specific to traditional tubulin destabilizers[2].

References

• Semantic Scholar. Molecular docking and dynamic simulations of benzimidazoles with beta-tubulins.[Link]

• Asian Journal of Research in Chemistry. Benzimidazole: A Promising target for the development of novel drug molecules against breast cancer.[Link]

• National Center for Biotechnology Information (PMC). A Review of the Recent Developments of Molecular Hybrids Targeting Tubulin Polymerization.[Link]

• ResearchGate. Not all benzimidazole derivatives are microtubule destabilizing agents.[Link]

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. A Review of the Recent Developments of Molecular Hybrids Targeting Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Green Chemistry Approaches in Benzimidazole Synthesis

Introduction: The Imperative for Greener Benzimidazole Synthesis

Benzimidazoles are a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide array of biological activities, including antiulcer, antiviral, anticancer, and antihypertensive properties.[1][2][3] The classical synthesis of these vital heterocyclic compounds often involves the condensation of o-phenylenediamines with carboxylic acids or their derivatives under harsh conditions, frequently requiring high temperatures and strong acids.[4][5] Such methods, while effective, often fall short of modern environmental standards due to the use of hazardous reagents, toxic solvents, and the generation of significant chemical waste.[1][6]

In response to the growing need for sustainable chemical manufacturing, the principles of green chemistry have become a critical focus in synthetic organic chemistry.[3][6] These principles advocate for the design of chemical products and processes that reduce or eliminate the use and generation of hazardous substances.[3] This guide provides an in-depth exploration of various green chemistry approaches for the synthesis of benzimidazole derivatives, offering researchers and drug development professionals a toolkit of environmentally benign, efficient, and innovative methodologies. We will delve into the rationale behind these techniques, present detailed experimental protocols, and provide comparative data to aid in the selection of the most suitable method for a given application.

Core Green Strategies for Benzimidazole Synthesis

The green synthesis of benzimidazoles primarily revolves around three key strategies: the use of eco-friendly catalysts, the application of alternative energy sources, and the utilization of green solvents or solvent-free conditions. Often, the most effective green protocols will combine elements from all three areas.

Catalysis: The Engine of Green Synthesis

Catalysis is a fundamental pillar of green chemistry, enabling reactions to proceed with higher efficiency, selectivity, and under milder conditions, thereby reducing energy consumption and waste generation.[3] A wide variety of catalysts have been explored for benzimidazole synthesis.

Lewis acids have proven to be effective catalysts for the condensation of o-phenylenediamines with aldehydes.[1] The use of water-tolerant Lewis acids allows the reaction to be performed in aqueous media, a significant step towards a greener process.

Mechanism Insight: The Lewis acid activates the carbonyl group of the aldehyde, making it more susceptible to nucleophilic attack by the amino group of the o-phenylenediamine. This is followed by an intramolecular cyclization and subsequent aromatization to yield the benzimidazole ring.

An exciting frontier in green catalysis is the use of naturally derived and biodegradable catalysts. These catalysts are often inexpensive, readily available, and non-toxic.

• Lemon Juice: The citric acid present in lemon juice acts as a natural and effective catalyst for the one-pot synthesis of substituted benzimidazoles. This method is solvent-free and proceeds at room temperature with excellent yields.[3]

• Papaya Bark Ash Extract: An aqueous extract of papaya bark ash (WEPBA) has been successfully employed as a green catalyst for the synthesis of 2-substituted benzimidazoles from o-phenylenediamine and benzoyl chlorides at room temperature.[3][7]

• Pomegranate Peel Powder (PGP): This agro-waste product can be used as a natural catalyst for the reaction between aromatic aldehydes and o-phenylenediamine at room temperature.[3]

Nanoporous materials and nanocatalysts offer high surface area and catalytic activity, often allowing for lower catalyst loading and easier recovery and reuse.[1] For example, a nano-Fe2O3 catalyst has been used for the synthesis of benzimidazoles in an aqueous medium.

Alternative Energy Sources: Powering Reactions Efficiently

Moving beyond conventional heating methods, alternative energy sources like microwave and ultrasound irradiation can significantly accelerate reaction rates, often leading to higher yields and cleaner product profiles in shorter timeframes.

Microwave irradiation provides rapid and uniform heating, which can dramatically reduce reaction times from hours to minutes.[2][6] This technique has been successfully applied to the synthesis of benzimidazoles, often in solvent-free or green solvent systems.[2][3]

Sonication, the application of ultrasound energy to a reaction, can enhance chemical reactivity through the phenomenon of acoustic cavitation. This method has been used for the synthesis of 2-aryl benzimidazoles using banana peel ash extract as a catalyst at room temperature.[3]

Green Solvents and Solvent-Free Conditions: A Cleaner Reaction Environment

The choice of solvent is a critical factor in the environmental impact of a chemical process. Green solvents are characterized by their low toxicity, biodegradability, and derivation from renewable resources.

Water is an ideal green solvent due to its non-toxicity, non-flammability, and abundance.[2][4] Several protocols have been developed for benzimidazole synthesis in aqueous media, often with the aid of a catalyst.[2][8] Performing reactions in water can also simplify work-up procedures.[4]

Ethanol, which can be produced from renewable feedstocks, is a much more environmentally friendly solvent than traditional chlorinated or aromatic solvents. It has been used as a solvent in the ammonium chloride-catalyzed synthesis of benzimidazoles.

Eliminating the solvent altogether is often the greenest approach. Solvent-free reactions, typically conducted by grinding the reactants together, minimize waste and simplify product isolation.[2][4]

Experimental Protocols

Here, we provide detailed, step-by-step protocols for selected green benzimidazole synthesis methods.

Protocol 1: Microwave-Assisted Synthesis of 1,2-Disubstituted Benzimidazoles using a Recyclable Catalyst

This protocol utilizes Erbium(III) trifluoromethanesulfonate [Er(OTf)3] as a recyclable catalyst under microwave irradiation, offering high yields and short reaction times.[1][9]

Materials:

• o-Phenylenediamine

• Aromatic aldehyde (2 equivalents)

• Erbium(III) trifluoromethanesulfonate [Er(OTf)3] (1 mol%)

• Ethanol (for solid aldehydes)

• Microwave reactor

• Standard laboratory glassware

Procedure:

• In a microwave-safe reaction vessel, combine o-phenylenediamine (0.5 mmol) and the aromatic aldehyde (1.0 mmol).

• If the aldehyde is a solid, dissolve it in a minimal amount of ethanol (e.g., 2 mL).[9]

• Add Er(OTf)3 (0.005 mmol).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at 60°C for 5 minutes.[1]

• After cooling, pour the reaction mixture into ice-cold water.

• The product will precipitate. Collect the solid by filtration.

• Wash the solid with water and dry it.

• If necessary, the product can be further purified by recrystallization from ethanol.

Protocol 2: Ultrasound-Assisted Synthesis of 2-Aryl Benzimidazoles using a Natural Catalyst

This method employs Banana Peel Ash Extract (BPAE) as a sustainable catalyst under ultrasound irradiation at room temperature.[3]

Materials:

• Substituted o-phenylenediamine

• Substituted benzoyl chloride

• Banana Peel Ash Extract (BPAE) catalyst

• Ultrasound bath

• Standard laboratory glassware

Procedure:

• Prepare the BPAE catalyst as described in the literature.[3]

• In a round-bottom flask, combine the substituted o-phenylenediamine (1 mmol) and the substituted benzoyl chloride (1 mmol).

• Add the BPAE catalyst.

• Place the flask in an ultrasound bath and sonicate at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the product can be isolated by simple work-up procedures, often without the need for column chromatography.[3]

Protocol 3: Water-Mediated Synthesis of 2-Substituted Benzimidazoles

This protocol utilizes boric acid and glycerol in water, representing a simple, mild, and highly efficient green catalytic system.[10]

Materials:

• o-Phenylenediamine

• Aldehyde (aromatic, heteroaromatic, or α,β-unsaturated)

• Boric acid (5 mol%)

• Glycerol

• Water

• Standard laboratory glassware

Procedure:

• To a mixture of o-phenylenediamine (1 mmol) and the aldehyde (1 mmol) in a round-bottom flask, add water (4 mL).

• Add boric acid (0.05 mmol) and one drop of glycerol (approximately 0.05 mL).[10]

• Heat the reaction mixture at 80°C with stirring.

• Monitor the reaction by TLC until completion.

• Cool the reaction mixture to room temperature. The product will solidify.

• Collect the solid product by filtration.

• Wash the product with water and dry.

• The product can be further purified by recrystallization from methanol.[10]

Comparative Data of Green Synthesis Methods

The following table summarizes and compares the efficiency of various green methods for the synthesis of 2-phenylbenzimidazole.

Method	Catalyst	Solvent	Energy Source	Time	Yield (%)	Reference
Microwave-Assisted	Er(OTf)3	Solvent-free	Microwave	5 min	98	[1]
Ultrasound-Assisted	BPAE	-	Ultrasound	-	High	[3]
Water-Mediated	Boric Acid/Glycerol	Water	Conventional Heating	-	High	[10]
Natural Catalyst	Lemon Juice	Solvent-free	-	-	Excellent	[3]
Air Oxidation	None	Ethanol	-	-	Moderate to Good	[11]
Ammonium Chloride Catalyzed	NH4Cl	Ethanol	Conventional Heating	2 h	Moderate to Good

Note: "-" indicates that the specific quantitative data was not provided in the abstract or summary.

Visualizing the Workflow

General Workflow for Benzimidazole Synthesis

The following diagram illustrates the general one-pot synthesis of benzimidazoles from o-phenylenediamine and an aldehyde.

Caption: General workflow for green benzimidazole synthesis.

Catalytic Cycle for Lewis Acid-Promoted Benzimidazole Synthesis

This diagram outlines a plausible catalytic cycle for a Lewis acid (LA) catalyzed condensation of an aldehyde and o-phenylenediamine.

Caption: Plausible catalytic cycle for Lewis acid catalysis.

Conclusion and Future Outlook

The adoption of green chemistry principles in the synthesis of benzimidazoles is not merely an academic exercise but a practical necessity for the future of pharmaceutical and chemical manufacturing. The methodologies outlined in this guide—from the use of benign catalysts and solvents to the application of energy-efficient technologies—demonstrate that environmentally responsible chemistry can also be highly effective and economically viable. As research continues, we can anticipate the development of even more innovative and sustainable protocols, further reducing the environmental footprint of these vital medicinal compounds.

References

• Nardi, M., et al. (2023). A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. MDPI.
• (2019).
• Green Synthesis Of Benzimidazole Analogues: An Overview. World Journal of Pharmacy and Pharmaceutical Sciences.
• (2013). Eco-Friendly Synthesis of 2-Substituted Benzimidazoles Using Air as the Oxidant. Australian Journal of Chemistry.
• (2005). A green synthesis of benzimidazoles. Journal of Chemical Research.
• Kantharaju, K., et al. (2018). One-Pot, Green Approach Synthesis of 2-Aryl Substituted Benzimidazole Derivatives Catalyzed by Water Extract of Papaya Bark Ash.
• (2025). Green One-Pot Synthesis of Benzimidazoles from Dinitroarenes in Water Using a Ru-Doped Co-Based Heterogeneous Catalyst.
• (2020). A simple, rapid, expedient and sustainable green strategy for the synthesis of benz-/naphthimidazoles. Green Chemistry Letters and Reviews.
• Patil, K., et al. (2025). Eco-Friendly Synthesis of Benzimidazole Derivatives: Advances in Green Chemistry and Applications.
• Sharma, S., et al. (2024). A Critical Analysis of the Modern Synthetic Procedures Used to Produce Benzimidazole Candidates.
• (2008). Water mediated chemoselective synthesis of 1,2-disubstituted benzimidazoles using o-phenylenediamine and the extended synthesis of quinoxalines. Green Chemistry.
• Padhy, G. K., et al. (2023). SYNTHETIC APPROACHES OF BENZIMIDAZOLE DERIVATIVES: A REVIEW. RASĀYAN Journal of Chemistry.
• Nardi, M., et al. (2023). A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities.
• (2026). Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity.
• Chung, N. T., et al. (2023).
• Benzimidazole synthesis. Organic Chemistry Portal.
• Deshmukh, S. R., et al. (2022).
• Mukhopadhyay, C., et al. (2009). Water-Mediated Synthesis of 2-Substituted Benzimidazoles by Boric Acid and Glycerol. Australian Journal of Chemistry.
• Kendre, B. V., et al. (2025). Facile and Efficient One-Pot Green Synthesis of Benzimidazoles Using Oxalic Acid. International Journal of Recent Advances in Science and Technology.
• Abdel-Megid, M., et al. (2025). Recent Advances in The Green Synthesis and Biological Application of 2-Substituted Benzazoles.
• (2016). Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. Arkivoc.

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemmethod.com [chemmethod.com]
• 3. jrtdd.com [jrtdd.com]
• 4. A simple, rapid, expedient and sustainable green strategy for the synthesis of benz-/naphthimidazoles - Journal of King Saud University - Science [jksus.org]
• 5. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 6. ijarsct.co.in [ijarsct.co.in]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. connectsci.au [connectsci.au]
• 11. connectsci.au [connectsci.au]

Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of 2-[3-(benzyloxy)phenyl]-1H-imidazole

Welcome to the Technical Support Center for heterocyclic synthesis. This guide is tailored for researchers, scientists, and drug development professionals experiencing yield bottlenecks or purity issues during the synthesis of 2-[3-(benzyloxy)phenyl]-1H-imidazole. This versatile pharmacophore is critical in developing leading antimicrobial, antifungal, and anticancer agents[1].

Below, you will find a synthesized mechanistic workflow, troubleshooting FAQs, quantitative benchmarking data, and self-validating Standard Operating Procedures (SOPs) designed to bypass equilibrium limitations and side reactions.

Mechanistic Workflow

The target molecule is synthesized via the classic multicomponent Debus-Radziszewski reaction[2]. Understanding this mechanism is vital; yield loss typically occurs when intermediate diimines either hydrolyze back to starting materials or polymerize prior to aromatization.

Mechanistic pathway of the Debus-Radziszewski condensation for the target imidazole.

Diagnostic FAQ & Troubleshooting

Q1: My yield plateaus around 45% using standard ethanol reflux. How do I drive the reaction to completion? Causality: The Debus-Radziszewski condensation generates three equivalents of water per equivalent of product. In an open reflux system, this water pushes the equilibrium backward, triggering imine hydrolysis. Solution: Transition to a microwave-assisted protocol or introduce a mild Brønsted/Lewis acid catalyst (such as 7.5 mol% Silicotungstic acid). Acid catalysis increases the electrophilicity of the carbonyl carbon, accelerating cyclization before competing hydrolysis can dominate[3].

Q2: I observe heavy, dark tar formation in my reaction flask. What causes this discoloration? Causality: Aqueous glyoxal is highly reactive. When heated slowly in the presence of ammonia without sufficient aldehyde available, it rapidly undergoes self-condensation and over-oxidation, forming intractable pyrazine oligomers (tar). Solution: Alter your order of addition. Pre-mix the 3-(benzyloxy)benzaldehyde and ammonium acetate in your solvent system. Chill to 0 °C, and add the glyoxal dropwise. Once added, slowly warm the vessel to reaction temperature.

Q3: The lipophilic benzyloxy group causes my unreacted aldehyde to co-elute with the target imidazole during column chromatography. How can I efficiently isolate the product? Causality: 3-(benzyloxy)benzaldehyde (Rf ~0.7 in 50% EtOAc/Hexanes) and the target imidazole both exhibit high lipophilicity due to the benzyloxy ether moiety. Solution: Exploit the inherent basicity of the newly formed imidazole ring via an acid-base extraction workflow:

• Dissolve the crude mixture in ethyl acetate and extract with 1M HCl (pH ~2). The imidazole protonates to form a water-soluble imidazolium salt, leaving the unreacted aldehyde in the organic layer.

• Separate the aqueous layer, cool on ice, and carefully neutralize with saturated

  or aqueous ammonia until pH 8-9.

• The neutral 2-[3-(benzyloxy)phenyl]-1H-imidazole will cleanly precipitate as an off-white solid.

Yield Optimization Data

Compare historic and optimized parameter impacts on standard Debus-Radziszewski condensations targeting structurally similar 2-aryl imidazoles.

Synthetic Method	Solvent	Catalyst (Amount)	Molar Ratio (Ald:Gly: )	Temp / Time	Isolated Yield (%)
Classical Reflux	Ethanol	None	1 : 1.2 : 4.0	78 °C / 12 h	42 - 50%
Acid-Catalyzed	Ethanol	Silicotungstic Acid (7.5 mol%)	1 : 1.2 : 4.0	78 °C / 4 h	75 - 82%
Microwave-Assisted	Glacial Acetic Acid	None	1 : 1.2 : 5.0	90 °C / 10 min	88 - 94%

Self-Validating Standard Operating Procedures (SOPs)

Protocol A: Microwave-Assisted Synthesis (Recommended for Maximum Yield)

Rationale: Glacial acetic acid acts as both a highly polar microwave-absorbing medium and a buffer that prevents the pH from rising too high (which would trigger the unwanted Cannizzaro reaction of the benzaldehyde).

• Reagent Loading: In a 35 mL heavy-walled microwave reaction vessel, combine 3-(benzyloxy)benzaldehyde (1.0 mmol, 212.2 mg) and ammonium acetate (5.0 mmol, 385 mg).

• Solvent & Glyoxal Addition: Suspend the mixture in 2 mL of glacial acetic acid. Stir at room temperature for 5 minutes. Slowly inject 40% aqueous glyoxal (1.2 mmol, ~175 µL).

• Irradiation: Seal the vessel. Irradiate at 90 °C for 10 minutes (100 W maximum power), monitoring safe pressure limits.

• Self-Validating In-Process Check: Extract a 10 µL aliquot, dilute in

  , and evaluate via TLC (Eluent: 50% EtOAc/Hexanes with 1% ). The starting material (Rf ~0.7, UV-active) must be consumed. The product spot (Rf ~0.3) should illuminate brightly under 254 nm UV and stain bright orange with Dragendorff’s reagent. LC-MS target: .

• Precipitation: Pour the crude mixture over crushed ice and adjust to pH 8 using aqueous ammonia to force product precipitation.

• Isolation: Vacuum filter the crude precipitate, wash with ice-cold water, and recrystallize from hot ethanol/water (70:30) to yield high-purity crystalline product.

Protocol B: Acid-Catalyzed Thermal Reflux (Alternative)

Rationale: When microwave synthesis is inaccessible, a specialized catalyst like Silicotungstic Acid (

) provides electrophilic activation of the diimine, minimizing side reactions during extended heating.

• Pre-mixing: To a 100 mL round-bottom flask, add 3-(benzyloxy)benzaldehyde (1.0 mmol) and ammonium acetate (4.0 mmol) in 15 mL of absolute ethanol. Stir at 0 °C (ice bath) for 10 minutes.

• Controlled Addition: Add 40% aqueous glyoxal (1.2 mmol) dropwise over 5 minutes to mitigate localized polymerization.

• Catalyst Introduction: Add Silicotungstic Acid (7.5 mol%)[3].

• Reflux: Affix a condenser and heat to 78 °C for 4 hours.

• Self-Validating In-Process Check: After 3 hours, sample the reaction via LC-MS to verify the appearance of the 251.1 m/z peak and the suppression of the 213.1 m/z peak (starting aldehyde).

• Workup: Cool the mixture, remove ethanol in vacuo, and partition the residue between

  and water. Perform the acid-base extraction detailed in FAQ Q3 to isolate the final product.

References

• [2] Debus–Radziszewski imidazole synthesis. Wikipedia. Available at:[Link]

• [3] A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. International Journal of Pharmaceutical Research and Applications. Available at: [Link]

• [1] Synthesis and In Vitro Antimicrobial SAR of Benzyl and Phenyl Guanidine and Aminoguanidine Hydrazone Derivatives. MDPI Molecules. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Debus–Radziszewski imidazole synthesis - Wikipedia [en.wikipedia.org]
• 3. ijprajournal.com [ijprajournal.com]

purification of imidazole derivatives using column chromatography

Welcome to the Technical Support Center for the chromatography and purification of imidazole derivatives. This guide is specifically engineered for medicinal chemists, process scientists, and drug development professionals. Here, we move beyond basic protocol execution to address the fundamental physicochemical interactions that govern imidazole separation, providing self-validating workflows and data-driven troubleshooting solutions.

Part 1: The "Amphoteric Trap" – Causality in Imidazole Purification

The purification of imidazole derivatives often presents a paradox for synthetic chemists. Imidazole contains two distinct nitrogen atoms:

• N-1 (Pyrrole-like): The lone pair is delocalized into the aromatic

  -system, making the N–H proton weakly acidic.

• N-3 (Pyridine-like): The

  hybridized lone pair is orthogonal to the -system, rendering this nitrogen highly basic and a potent hydrogen-bond acceptor.

The Causality of "Streaking": Standard normal-phase silica gel (SiO

) surfaces are heavily populated with weakly acidic silanol groups (-SiOH, pK ~4.5–5.0). When an imidazole derivative is loaded onto standard silica, the basic N-3 atom initiates a strong acid-base interaction with the silanol groups. Because this interaction energy is significantly higher than standard dipole-dipole interactions, the desorption kinetics are extremely slow. Macroscopically, this dynamic lag manifests as severe "streaking" or "tailing" on thin-layer chromatography (TLC) and broad, overlapping elution bands during column chromatography [1].

To override this, the column must be thermodynamically modified, or an alternative stationary phase must be selected based on the compound's lipophilicity.

Workflow Visualization: Stationary Phase Selection

Figure 1: Decision matrix for selecting the optimal stationary phase for imidazoles.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: I am using Dichloromethane (DCM) and Methanol (MeOH) on silica, but my imidazole derivative is still streaking across multiple fractions. How do I fix this? A1: The DCM/MeOH system increases eluting power but does not neutralize the active acidic sites on the silica. Solution: You must introduce a basic modifier. Add 0.1% to 1.0% Triethylamine (TEA) or ammonium hydroxide (NH

OH) to your mobile phase [1]. The volatile amine (pK ~10.7) is significantly more basic than imidazole and competitively saturates the silanol sites. This forms a temporary blocking layer, forcing the imidazole to partition based on polarity rather than acid-base affinity.

Q2: My imidazole derivative is highly polar (LogP < 0) and elutes in the dead volume on my C18 Reverse-Phase HPLC. How can I achieve retention? A2: Standard C18 columns cannot effectively retain highly polar basic compounds via hydrophobic interactions. Solution: Transition to Hydrophilic Interaction Liquid Chromatography (HILIC) [2]. Using an unbonded silica column with a mobile phase of roughly 80% Acetonitrile / 20% Water (with an acidic buffer like formic acid) will force the polar imidazole to partition into the water-enriched layer on the silica surface, drastically increasing retention time. Alternatively, specialized mixed-mode stationary phases (e.g., Sil-Im-C18) can provide adjustable retention [3].

Q3: My overall purification yield is below 30% even after mitigating streaking. Where is my product going? A3: You are likely experiencing irreversible adsorption or compound degradation. If you load an imidazole as a concentrated liquid band, localized heat generation (from the heat of adsorption) combined with the acidic microenvironment can trap or degrade the compound. Solution: Utilize the Dry-Loading Technique (Detailed in Protocol 2). Adsorbing the sample onto a solid support (like Celite or pre-basified silica) before loading ensures a uniform, diluted interaction zone, preventing highly localized, irreversible binding [1][4].

Part 3: Quantitative Data & System Optimization

Table 1: Mobile Phase Modifiers for Normal-Phase Silica Chromatography

Use this table to balance resolution against sample volatility and recovery.

Modifier Additive	Concentration (v/v)	Carrier Solvent	Peak Sharpness	Volatility / Removal	Drawback / Risk
Triethylamine (TEA)	0.1% – 1.0%	DCM / MeOH	Excellent	Moderate (bp 89°C)	Can leave trace amine residues in NMR.
Ammonia (NH aq)	0.5% – 1.0%	DCM / MeOH	Good	High	Incompatible with water-sensitive compounds.
Pyridine	0.5% – 1.0%	Hexanes / EtOAc	Moderate	Low (bp 115°C)	Difficult to remove entirely under standard vacuum.

Table 2: Stationary Phase Yield Comparison (Polar Heterocycles)

Representative data demonstrating average recovery rates based on matrix selection [1][4].

Separation Technique	Mechanism	Average Purity	Average Recovery (%)
Untreated Silica Gel	Acidic Adsorption	>90%	30 - 50%
TEA-Deactivated Silica	Masked Adsorption	>95%	75 - 85%
Basic Alumina	Non-acidic Adsorption	>95%	80 - 90%
Preparative HPLC (C18)	Hydrophobic Partitioning	>99%	40 - 60%

Part 4: Step-by-Step Validated Protocols

The following protocols are designed as self-validating systems. This means subsequent steps are gatekept by empirical checkpoints to prevent catastrophic product loss.

Protocol 1: Preparation of a Deactivated Silica Column (Normal Phase)

Objective: Neutralize silanol groups prior to sample loading to prevent irreversible adsorption. Solvent System: DCM / MeOH (95:5) containing 1% TEA.

• Slurry Preparation: In a beaker, combine silica gel (100-200 mesh) with the starting eluent (94% DCM / 5% MeOH / 1% TEA). Swirl to create a uniform slurry.

• Column Packing: Pour the slurry into the glass column in a single, smooth motion to prevent air bubbles. Apply compressed air (~2 psi) to compact the bed.

• Column Equilibration (Validation Step 1): Pass at least 3 column volumes (CV) of the 1% TEA solvent system through the column.

• Self-Validation Check: Collect 1 mL of the column effluent. Spot it on a piece of standard pH paper or a TLC plate treated with Bromocresol Green. If the effluent is neutral or acidic, the column is not fully deactivated. Pass 2 more CVs of eluent until the effluent tests basic.

• Wash Step: To prevent excessive TEA from co-eluting with your product early on, flush the column with 1 CV of your eluting solvent containing 0.1% TEA (reducing the TEA concentration).

• Elution: Load your sample (see Protocol 2) and elute using a slow gradient, maintaining 0.1% TEA throughout to continuously cap newly exposed active sites.

Protocol 2: Dry-Loading Technique for Insoluble Imidazoles

Objective: Prevent band broadening and irreversible adsorption for compounds that are poorly soluble in the mobile phase.

• Dissolution: Dissolve the crude imidazole mixture in a highly volatile, highly solubilizing solvent (e.g., Acetone, THF, or neat DCM). Ensure complete dissolution.

• Support Addition: Add a solid support directly to the flask. Critical choice: Do not use raw silica gel, as this pre-binds the imidazole to acidic sites. Instead, use Celite 545 (diatomaceous earth) at a 3:1 mass ratio (Support:Crude Product).

• Evaporation (Validation Step 2): Connect the flask to a rotary evaporator. Remove the solvent completely at 40°C under a vacuum.

• Self-Validation Check: The resulting material must be a completely free-flowing powder. If the powder is sticky or clumps, there is residual solvent or moisture. Re-dissolve in DCM, add a small scoop of anhydrous sodium sulfate (

  ), filter, and re-evaporate.

• Loading: Carefully pour the dry powder directly onto the flat, pre-packed silica bed of the column. Add a 1 cm layer of clean, washed sea sand on top to prevent the bed from being disturbed during solvent addition.

References

2. HPLC METHOD FOR IMIDAZOLE (HILIC Troubleshooting). Chromatography Forum. URL: [Link]

3. Zhang, Y. et al. Adjustable chromatographic performance of silica-based mixed-mode stationary phase through the control of co-grafting amounts of imidazole and C18 chain. PubMed. URL: [Link]

4. SOLUTIONS FOR PURIFICATION & CHROMATOGRAPHY (Stationary Phase Specifications). Chemie Brunschwig. URL:[Link]

troubleshooting co-elution problems in imidazole purification

Welcome to the Technical Support Center for Recombinant Protein Purification . This hub is specifically designed for researchers, application scientists, and drug development professionals facing persistent co-elution challenges during Immobilized Metal Affinity Chromatography (IMAC) of polyhistidine-tagged (His-tagged) proteins.

The Mechanistic Roots of Co-Elution

Before troubleshooting, it is essential to understand the causality of non-target protein binding. Co-elution in IMAC is not random; it is a predictable biochemical phenomenon driven by three primary interaction modes [1]:

• Competitive Metal Coordination: Imidazole is the functional side chain of the amino acid histidine. Host cell proteins (HCPs) naturally containing surface-exposed histidine-rich clusters—such as E. coli SlyD or mammalian albumins—mimic your His-tagged target and coordinate with the immobilized metal ions (Ni2+, Co2+).

• Electrostatic Interactions (Ion Exchange): IMAC resins (like IDA or NTA) utilize negatively charged carboxylic acid groups to chelate the metal ion. Unoccupied chelation sites act as weak cation exchangers, electrostatically pulling positively charged endogenous proteins out of the lysate.

• Hydrophobic Aggregation: Target proteins with exposed hydrophobic patches may non-specifically recruit host cell proteins, pulling them down during elution regardless of the HCP's affinity for the resin.

Understanding these causal pathways allows us to implement self-validating troubleshooting protocols rather than relying on trial and error.

Strategic Troubleshooting Workflow

Follow this logical progression to systematically eliminate co-eluting contaminants.

Fig 1: Systematic workflow for resolving IMAC co-elution. (Max Width: 760px).

Quantitative Optimization Matrices

The parameters below dictate the balance between protein purity and yield. Use these validated ranges to rationally design your purification buffers.

Table 1: Buffer Additives for Suppressing Non-Specific Interactions

Reagent / Additive	Optimal Concentration Range	Causality / Mechanism of Action
Imidazole (Wash)	10 – 50 mM	Outcompetes weak coordination from HCP histidines; acts as a structural mimic [2].
NaCl (Salt)	300 – 500 mM	Shields remaining negative charges on IDA/NTA ligands, preventing weak cation exchange [3].
Glycerol	5% – 10% (v/v)	Stabilizes protein folding; reduces non-specific hydrophobic aggregation between proteins.
Tween 20 / Triton X-100	0.1% – 0.5% (v/v)	Detergents break apart weak hydrophobic interactions; prevents targets from dragging down HCPs.
-Mercaptoethanol	1 – 5 mM	Reduces non-specific disulfide bridging between target proteins and cysteine-rich contaminants.

Table 2: Metal Ion Selection Metrics

Selecting the correct transition metal dictates the stringency of the target-resin interaction [4].

Metal Ion	Affinity (Yield)	Specificity (Purity)	Coordination Stereochemistry	Best Use Case
Copper (Cu2+)	Very High	Low	Highly flexible binding.	Recovery of poorly expressed, hidden His-tags.
Nickel (Ni2+)	High	Moderate	Balanced octahedral coordination.	General purpose standard for 6xHis-tags.
Cobalt (Co2+)	Moderate	High	Strict stereochemical demands.	High-purity requirements; structurally stringent.
Zinc (Zn2+)	Low	Very High	Excludes almost all non-tags.	When target proteins heavily precipitate in Ni2+.

Expert FAQs: Resolving Specific Anomalies

Q: I am observing a persistent ~29 kDa band in my E. coli expression eluates, regardless of how much imidazole I use in the wash. What is this, and how do I remove it? A: You are observing SlyD, an endogenous E. coli peptidyl-prolyl cis-trans isomerase. SlyD possesses a naturally occurring histidine-rich C-terminus that mimics a polyhistidine tag, granting it high affinity for Ni2+ resins. To resolve this:

• Switch your expression strain to a SlyD-knockout variant (e.g., NiCo21(DE3)).

• Implement a secondary Size Exclusion Chromatography (SEC) step. Because SlyD is ~29 kDa, if your target protein is significantly larger or smaller, SEC will cleanly isolate it.

Q: My target protein is eluting prematurely during the 40 mM imidazole wash step. How can I clear contaminants without losing my target? A: Premature elution signifies that the tag is partially hidden or conformationally restricted. Rather than using imidazole to wash contaminants, lower the wash buffer pH to ~6.0 (without imidazole). This slightly protonates the histidine residues of weakly bound HCPs, dropping them off the column, while your 6xHis tag's avidity keeps it bound. Ensure you re-equilibrate back to pH 7.4 before final elution.

Q: Does it matter if I use NTA (Nitrilotriacetic acid) vs. IDA (Iminodiacetic acid) ligands? A: Yes. IDA is tridentate (binds the metal at 3 points), leaving 3 points free for your protein. This yields higher capacity but lower specificity (more co-elution). NTA is tetradentate (binds the metal at 4 points), leaving 2 points free. NTA restricts coordination to proteins with highly dense histidine clusters (like your target), naturally reducing co-elution.

Validated Experimental Protocols

Protocol A: Self-Validating Imidazole Linear Gradient Optimization

Do not guess your optimal wash concentration. Run a linear gradient to map the exact elution profile of contaminants versus your target [3].

• Equilibration: Load your clarified lysate onto a 1 mL prepacked Ni-NTA column equilibrated with Binding Buffer (50 mM Sodium Phosphate, 300 mM NaCl, 10 mM Imidazole, pH 7.4).

• Baseline Wash: Wash with 10 column volumes (CV) of Binding Buffer until the A280 UV absorbance returns to a stable, flat baseline.

• Linear Gradient Execution: Using an automated chromatography system (e.g., ÄKTA), apply a linear gradient from 10 mM to 500 mM Imidazole over 20 CVs.

• Fractionation & Validation: Collect 1 mL fractions. Run SDS-PAGE on the fractions spanning the gradient.

  • Causal Analysis: You will visually observe HCPs dropping off early (usually between 20-60 mM imidazole) and the target protein eluting later (usually 150-300 mM).

• Establish Step Protocol: Once the optimal point is identified (e.g., target begins eluting at 100 mM), set your standard wash buffer to 10% below that threshold (e.g., 90 mM) for future batch purifications.

Protocol B: "Sticky Protein" Wash Buffer Formulation

If your target protein is highly hydrophobic and drags contaminants via aggregation, use this stringent wash.

• Prepare Stringent Wash Buffer:

  • 50 mM Tris-HCl (pH 8.0)

  • 500 mM NaCl (Shields electrostatic binding)

  • 30 mM Imidazole (Competes for metal sites)

  • 10% (v/v) Glycerol (Suppresses hydrophobic aggregation)

  • 0.1% (v/v) Triton X-100 (Disrupts lipid/protein interactions)

• Application: After loading the lysate, wash the resin with 15 CVs of this stringent buffer.

• Detergent Clearance: Wash with 5 CVs of a standard Binding Buffer (without Triton X-100) to clear the detergent before elution, preventing it from interfering with downstream functional assays.

• Elution: Elute with 250 mM Imidazole buffer.

References

• Takara Bio. "When your his-tagged constructs don't bind—troubleshooting your protein purification woes." Takara Bio Technical Notes. URL:[Link]

• Cytiva Life Sciences. "IMAC Sepharose High Performance Optimization." Protein Purification Manuals. URL:[Link]

addressing solubility issues of benzimidazole-based compounds

Welcome to the Benzimidazole Formulation & Assay Technical Support Center . As a Senior Application Scientist, I have designed this portal to address the pervasive solubility limitations encountered when working with benzimidazole-based compounds.

The planar, rigid bicyclic structure of the benzimidazole scaffold forms dense crystalline lattices stabilized by robust intermolecular hydrogen bonding and

stacking. While these features confer high stability and excellent target binding affinity, they drastically reduce aqueous thermodynamic solubility, leading to "solvent shock" in in vitro assays and erratic oral bioavailability in vivo[1][2].

This guide provides mechanistically grounded, self-validating troubleshooting frameworks to help you overcome these barriers.

SECTION 1: Physicochemical Fundamentals

Q1: Why do my benzimidazole derivatives consistently precipitate at physiological pH, even when modified with polar functional groups?

A: The precipitation is governed by the inherent amphoteric nature of the benzimidazole core. The core possesses two distinct nitrogen atoms: a pyridine-like nitrogen (N3) acting as a weak base with a pKa of approximately 5.6, and a pyrrole-like nitrogen (N1) acting as a weak acid with a pKa of roughly 12.8[2].

At physiological pH (7.4), both nitrogen atoms are predominantly un-ionized. This electrically neutral state maximizes the molecule's lipophilicity and minimizes ion-dipole interactions with water, collapsing aqueous solubility to sub-microgram/mL levels. Adding polar groups only provides marginal improvements unless the modification disrupts the compound’s crystal packing energy or alters the core pKa[2].

Table 1: Physicochemical Profile of Benchmark Benzimidazoles

Compound	N3 pKa (Basic)	N1 pKa (Acidic)	LogP	Intrinsic Solubility (pH 7.4)
Benzimidazole (Core)	~5.58	~12.8	1.32	Low
Albendazole	~4.2	~10.5	3.14	< 5 µg/mL
Mebendazole	~4.0	~10.0	2.80	< 1 µg/mL

SECTION 2: In Vitro Assay Troubleshooting

Q2: I prepare my compound in 100% DMSO at 10 mM, but when I spike it into my aqueous biological assay buffer, it immediately clouds up. How do I rescue this?

A: You are experiencing "solvent shock." When you rapidly dilute a highly concentrated DMSO stock into an aqueous buffer, the localized polarity shifts drastically before complete mixing occurs[1]. The compound's local concentration suddenly exceeds its thermodynamic solubility limit in water, triggering rapid nucleation and precipitation.

Mechanistic Solution: To prevent this, you must lower the thermodynamic barrier to dissolution before the drug reaches the bulk aqueous phase. This can be achieved by intermediate step-down dilutions, targeted pH adjustments below the N3 pKa, or encapsulation using cyclodextrins[1][3].

Figure 1: Logical workflow for rescuing benzimidazole precipitation in biological assays.

Protocol 1: Kinetic Solubility Assay by Nephelometry

Use this self-validating protocol to empirically determine the exact concentration at which your compound crashes out of solution[1].

• Preparation : Prepare a 10 mM stock of the benzimidazole compound in fresh, anhydrous DMSO.

• Serial Dilution : In a 96-well V-bottom plate, create a 2-fold serial dilution of the compound in 100% DMSO (ranging from 10 mM down to 10 µM).

• Buffer Spiking : Transfer 2 µL from each DMSO intermediate well into a 96-well clear-bottom assay plate containing 198 µL of your final assay buffer (final DMSO concentration = 1.0%).

• Incubation : Incubate the plate on a microplate shaker at 300 rpm for 2 hours at 37°C to allow equilibrium.

• Nephelometric Read : Read the plate using a nephelometer (light-scattering detector) or a standard plate reader set to absorbance at 620 nm (to detect turbidity).

• Data Validation : Plot the Relative Light Scatter Units (RLU) or Absorbance against compound concentration. The graph will remain flat at baseline until the solubility limit is reached, at which point an inflection point will occur with a sharp upward slope. The concentration immediately preceding the inflection point is your validated maximum working concentration.

SECTION 3: Formulation & Delivery Strategies

Q3: We are advancing a benzimidazole derivative (similar to Albendazole) to in vivo efficacy models, but oral bioavailability is <5%. What formulation strategies provide the most reliable solubility enhancement?

A: For in vivo applications, reducing particle size is rarely sufficient because the high crystal lattice energy of the benzimidazole core dictates its dissolution rate. You must actively disrupt the crystalline state into an amorphous state or sequester the lipophilic molecule into a water-soluble carrier.

Two field-proven strategies are Amorphous Solid Dispersions (via Spray Drying) and Cyclodextrin Complexation .

For solid dispersions, co-spray drying benzimidazoles with a non-ionic surfactant such as Cremophor A25 drastically outperforms anionic surfactants like Sodium Lauryl Sulfate (SLS). SLS can actually unexpectedly suppress the solubility of unprocessed benzimidazoles due to unfavorable ionic interactions or micellar competition, whereas Cremophor A25 stabilizes the amorphous form of the drug and creates a microemulsion upon rehydration[4].

Figure 2: Amorphous solid dispersion and complexation workflows for benzimidazoles.

Protocol 2: Co-Spray Drying for Amorphous Solid Dispersions

This protocol converts highly crystalline benzimidazoles into an easily absorbable amorphous matrix.

• Solubilization : Dissolve the benzimidazole API (e.g., 100 mg) in an appropriate volatile solvent system. Pro-tip: A mixture of Ethanol and 0.1M Acetic acid (1:1 v/v) effectively protonates the N3 nitrogen, raising the ceiling of solubility to allow for efficient spray drying.

• Excipient Addition : Add a hydrophilic polymeric carrier (e.g., HPMC or PVP) and a non-ionic surfactant (e.g., Cremophor A25 at a 1:1 to 1:5 drug-to-excipient ratio) to the solution[4]. Stir until optically clear.

• Spray Drying : Feed the solution into a laboratory-scale spray dryer (e.g., Büchi B-290).

  • Inlet Temperature: 120°C

  • Outlet Temperature: ~70°C

  • Aspirator: 100%

  • Feed Rate: 3-5 mL/min.

• Collection & Desiccation : Collect the resulting dry powder from the cyclone and immediately store it in a vacuum desiccator over silica gel to prevent moisture-induced recrystallization.

• Validation (Crucial Step) : Subject the resulting powder to Differential Scanning Calorimetry (DSC). A successful amorphous solid dispersion will be validated by the complete absence of the sharp melting endotherm typical of the crystalline benzimidazole API (usually seen between 170–200°C).

References

• Technical Support Center: Enhancing Benzimidazole Compound Solubility for Biological Assays Source: BenchChem URL: 1

• Properties, Synthesis and Reactivities of Benzimidazole Source: ChemicalBook URL: 2

• Dramatic improvement in dissolution rate of albendazole by a simple, one-step, industrially scalable technique Source: PMC (National Institutes of Health) URL: 4

• Enhancement of solubility of albendazole by complexation with β-cyclodextrin Source: SciELO URL: 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Properties, Synthesis and Reactivities of Benzimidazole_Chemicalbook [chemicalbook.com]
• 3. scielo.br [scielo.br]
• 4. Dramatic improvement in dissolution rate of albendazole by a simple, one-step, industrially scalable technique - PMC [pmc.ncbi.nlm.nih.gov]

API Technical Support Center: Mutagenic &amp; Genotoxic Impurity Clearance

Welcome to the Advanced Technical Support Center for Active Pharmaceutical Ingredient (API) purification. This resource is designed for process chemists and drug development professionals dealing with the complex challenge of clearing DNA-reactive (mutagenic/genotoxic) impurities. Here, we provide mechanistic troubleshooting guides, validated protocols, and regulatory control strategies aligned with global safety standards.

Regulatory Strategy & Predictive Purging (ICH M7 Framework)

Q: We have identified a known mutagenic intermediate (Class 2) early in our synthetic route. How can we legally and safely justify omitting routine analytical testing for this impurity in our final API specification?

A: Implement an ICH M7 Option 4 Control Strategy using Predictive Purge Factors. According to the[1], it is permissible to forgo analytical testing of the final API if you can scientifically demonstrate that the synthesis process inherently clears the mutagenic impurity (MI) to levels representing a negligible risk (typically below the Threshold of Toxicological Concern, TTC).

The Causality of Purging: Purge factors are calculated based on the physicochemical properties of the impurity relative to the process conditions[2]. A successful Option 4 strategy leverages four key mechanistic purges:

• Reactivity: The impurity is chemically consumed in downstream synthetic steps.

• Volatility: Low-molecular-weight PGIs (like methyl chloride) are distilled out during solvent exchanges[2].

• Solubility: The impurity remains highly soluble in the mother liquor during API crystallization.

• Ionizability: The impurity is extracted into an aqueous waste layer during a liquid-liquid workup due to pH adjustments.

Figure 1: ICH M7 control strategy decision tree for mutagenic impurities.

Troubleshooting Scavenger Resins for Reactive Electrophiles

Q: Our API synthesis uses methanesulfonic acid in ethanol, risking the formation of ethyl methanesulfonate (EMS). Crystallization isn't purging it completely. What is the most selective way to remove this electrophile without losing API?

A: Deploy Solid-Phase Nucleophilic Scavenger Resins or Molecularly Imprinted Polymers (MIPs). When classic crystallization fails due to the impurity co-precipitating with or becoming trapped within the API crystal lattice, scavengers offer a targeted chemical intervention.

Why it works: Nucleophilic scavenger resins (e.g., thiol-functionalized silica) contain immobilized functional groups that undergo rapid ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

substitution reactions with electrophilic mutagenic impurities (like sulfonate esters or alkyl halides). Because the impurity becomes covalently tethered to the solid resin, it is easily removed via simple filtration. Alternatively, Molecularly Imprinted Polymers (MIPs) provide synthetic cavities engineered to match the exact 3D stereochemistry of the target impurity (e.g., arylsulfonates), drastically increasing selectivity and preventing non-specific API binding[3].

Important Caveat (Steric Hindrance): The kinetic efficiency of a scavenger resin is heavily dependent on the steric bulk of the impurity. As the alkyl chain length increases, nucleophilic attack becomes sterically hindered, reducing scavenging efficiency.

Table 1: Influence of Alkyl Chain Length on Sulfonate Ester Scavenging Efficiency

Target Sulfonate Ester	Alkyl Chain Size	Structural Steric Hindrance	Single-Pass Removal Efficiency
Methyl Sulfonate	Small	Low	~100%
Ethyl Sulfonate	Medium	Moderate	~30%
Iso-propyl Sulfonate	Large	High	~20%
(Data derived from established evaluations of nucleophilic reactive resins in API purification[4].)

Protocol 1: Self-Validating Batch Scavenging Workflow

This protocol incorporates an analytical feedback loop to ensure the system is self-validating before moving to final isolation.

• Solubilization: Dissolve the crude API in a compatible aprotic or protic solvent (e.g., THF, DMF). Ensure the solution does not exceed 80% of the saturation limit to prevent premature API crash-out.

• Resin Conditioning: Pre-swell the macroporous nucleophilic resin (10–50 wt% loading relative to API) in the selected solvent for 30 minutes to maximize pore accessibility.

• Incubation & Kinetics: Add the conditioned resin to the API solution. Agitate using an overhead stirrer for 12–16 hours at ambient temperature.

• In-Process Validation (Self-Validating Step): Withdraw a 1 mL aliquot, filter, and analyze via GC-MS. Calculate the purge factor. Decision Gate: If the MI concentration is >30% of the acceptable ICH M7 limit, add 10 wt% fresh resin and agitate for an additional 4 hours.

• Filtration: Filter the suspension through a sintered glass funnel. The covalently trapped electrophiles remain completely on the resin phase.

• Wash & Recovery: Wash the resin cake with 2-3 bed volumes of fresh solvent to recover any interstitial API. Evaporate or crystallize the filtrate to yield the purified drug substance.

Figure 2: Sequential workflow for solid-phase scavenging of electrophiles.

Chromatographic Resolutions for Structurally Related Impurities

Q: A highly polar, structurally related mutagenic dimer is forming during the final synthetic step. It cannot be removed by scavengers since it lacks a reactive electrophilic center. How do we resolve this at a multi-kilogram scale?

A: Implement Preparative Hydrophilic Interaction Liquid Chromatography (Prep-HILIC) or Supercritical Fluid Chromatography (SFC). When dealing with non-reactive, highly polar mutagenic degradants or dimers, traditional reverse-phase methods often fail due to poor retention, and standard crystallization fails due to isomorphic co-crystallization.

Why it works: HILIC utilizes a polar stationary phase (like silica, amide, or diol) and a highly organic, water-miscible mobile phase. It separates compounds based on highly sensitive partitioning into a water-enriched layer immobilized on the stationary phase[4]. This makes it exceptionally capable of distinguishing between an API and a dimer based on subtle differences in molecular structural descriptors, pKa, LogP, and LogD. Alternatively, Preparative SFC utilizes supercritical ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

, offering different selectivity and vastly superior solvent removal kinetics at an industrial scale.

Table 2: Preparative Chromatography Strategies for MI Clearance

Parameter	Prep-HPLC (HILIC)	Preparative SFC
Primary Mechanism	Aqueous layer partitioning	Supercritical partitioning
Resolution for Dimers	Excellent (Driven by pKa/LogD)	Superior (Orthogonal selectivity)
Solvent Consumption	High (Requires significant organic waste)	Low (Green chemistry profile)
Throughput & Isolation	Moderate	High (Rapid solvent evaporation)

Protocol 2: Preparative HILIC Optimization Workflow

This protocol relies on orthogonal detection to ensure peak purity prior to pooling.

• Descriptor Profiling: Calculate pKa, LogP, and LogD for both the target API and the mutagenic dimer. Match these properties to an appropriate polar stationary phase (e.g., Amide-bonded phase for strong hydrogen-bonding dimers).

• Mobile Phase Preparation: Formulate a mobile phase starting at 90% Acetonitrile / 10% Aqueous Buffer. Use volatile buffers (e.g., 10 mM Ammonium Acetate) to control ionization while ensuring compatibility with downstream solvent evaporation.

• Gradient Optimization: Execute analytical-scale screening. Start at 95% organic down to 60% organic to pinpoint the exact elution threshold separating the API from the dimer.

• Scale-Up & Orthogonal Monitoring (Self-Validating Step): Transfer to the preparative column. Monitor the eluent simultaneously via UV-Vis (for concentration) and inline Mass Spectrometry (MS).

• Fraction Collection: Trigger fraction collection strictly based on the MS signal corresponding to the API mass. Automatically divert fractions containing the dimer's m/z to waste.

• Recovery: Rapidly evaporate the collected API fractions under reduced pressure to prevent secondary degradation, yielding the cleared drug substance.

References

• Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R2) Source: International Council for Harmonisation (ICH) / U.S. FDA URL:[Link]

• Risk Assessment of Genotoxic Impurities in New Chemical Entities: Strategies To Demonstrate Control Source: Organic Process Research & Development (Accessed via Triphase Pharma Solutions) URL:[Link]

• Separation and Purification Applications for Mutagenic Impurities Source: European Pharmaceutical Review URL:[Link]

• Removal of potentially genotoxic acetamide and arylsulfonate impurities from crude drugs by molecular imprinting Source: PubMed (Elsevier B.V.) URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 3. Removal of potentially genotoxic acetamide and arylsulfonate impurities from crude drugs by molecular imprinting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

Technical Support Center: Troubleshooting the Purification of Crude Imidazole Derivatives

Welcome to the Application Support Lab

As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to isolate high-purity imidazole derivatives from complex multicomponent reaction mixtures. Imidazoles are notoriously challenging to purify due to their strong polarity, capacity for hydrogen bonding, and amphoteric nature[1]. Generic organic purification workflows often lead to poor yields or unresolvable streaking on chromatography columns.

This technical support center bypasses rigid templates to offer a causality-driven approach. Below, you will find mechanistic insights and self-validating protocols designed to help you not only execute the purification but also analytically verify your success at every step.

Quantitative Data Summary: Physicochemical Constraints

Before diagnosing purification failures, it is critical to understand the physical constants governing imidazole partitioning. Table 1 summarizes the core physicochemical metrics that dictate our purification logic.

Table 1: Physicochemical Properties and Purification Metrics of Imidazole Core

Metric	Quantitative Value	Impact on Purification Strategy
Conjugate Acid	~ 7.0 - 7.1	Allows complete protonation at pH < 3, forming a highly water-soluble imidazolium salt for extraction[1][2].
Acid	14.5	Remains structurally intact (does not deprotonate) during mild basic neutralization at pH 9-10[1][2].
Dipole Moment	3.61 - 3.67 D	High molecular polarity causes severe streaking on bare silica if stationary phase is unmasked[1][2].
Acid-Base Extraction Yield	70 - 95%	Highly efficient for separating basic imidazoles from neutral unreacted dicarbonyls or aldehydes[3].
Distillation Purity	> 99%	A highly effective, solvent-free alternative for low-molecular-weight, volatile derivatives.

Troubleshooting Guide & FAQs

Section 1: Phase-Partitioning Failures in Aqueous Workups

Q1: Following an acid-base extraction, my neutralized imidazole derivative is not precipitating from the aqueous layer. What is going wrong? A1: This is a classic miscalculation of the free base's hydrophilicity. While acidification (pH < 3) protonates the

nitrogen to create a water-soluble imidazolium salt, neutralizing the solution (pH > 9) yields the neutral free base[1][3]. However, many low-molecular-weight or hydroxyl-substituted imidazoles remain highly soluble in water even in their neutral state due to extensive hydrogen-bonding networks.

Causality & Solution: Do not rely solely on spontaneous precipitation. The high polarity of the imidazole ring demands a forced phase transfer. You must implement a continuous back-extraction using a moderately polar, non-water-miscible solvent system (e.g., dichloromethane/isopropanol 3:1)[3].

Protocol 1: Self-Validating Acid-Base Extraction Workflow

• Dissolution: Dissolve the crude multicomponent reaction mixture in 50 mL of an immiscible organic solvent (e.g., ethyl acetate or dichloromethane)[3].

• Acidification: Transfer to a separatory funnel and wash with an equal volume of 1 M HCl.

  • Self-Validation Checkpoint 1: Test the separated aqueous layer with pH indicator paper. A reading of pH < 3 validates the complete formation of the imidazolium cation.

• Phase Separation: Drain the lower aqueous layer (containing your protonated product) and discard the organic layer containing neutral impurities (e.g., unreacted benzil)[3].

  • Self-Validation Checkpoint 2: Spot the discarded organic layer on a TLC plate under UV light (254 nm). The absence of your target compound's characteristic fluorescence validates that 100% of the product successfully migrated to the aqueous phase.

• Neutralization: Cool the aqueous extract in an ice bath (to prevent exothermic degradation) and slowly add 1 M NaOH until the solution is basic[3].

  • Self-Validation Checkpoint 3: Verify with pH paper that the solution reads strictly between pH 9 and 10.

• Back-Extraction: If the compound does not precipitate as a solid, extract the neutralized aqueous solution with 3 x 30 mL portions of a dichloromethane/isopropanol (3:1) mixture[3]. Dry the combined organic layers over anhydrous

  and concentrate under reduced pressure.

Workflow for self-validating acid-base extraction of basic imidazole derivatives.

Section 2: Chromatographic Resolution Failures

Q2: When purifying my substituted imidazole via normal-phase silica gel chromatography, the product streaks across multiple fractions. How do I achieve sharp elution bands? A2: This phenomenon is driven by the interaction between the basic

-hybridized nitrogen of the imidazole ring and the highly acidic, unendcapped silanol groups ( ) on the silica gel surface[3]. The resulting reversible hydrogen bonds create a mixed-mode retention mechanism, dragging out the elution profile and destroying resolution.

Causality & Solution: You must competitively mask the active silanol sites on the stationary phase. By modifying your mobile phase with a volatile tertiary amine (such as 0.5% Triethylamine, TEA)[3], the TEA preferentially binds to the acidic silanols. This forces the imidazole derivative to partition strictly based on its inherent polarity, yielding sharp, distinct bands.

Protocol 2: Triethylamine-Modified Flash Chromatography

• Mobile Phase Preparation: Prepare a gradient system of Hexane/Ethyl Acetate (e.g., transitioning from 80:20 to 50:50). Add exactly 0.5% (v/v) Triethylamine (TEA) to the bulk solvent[3].

• 2D-TLC Pre-Validation:

  • Self-Validation Checkpoint: Spot your crude mixture in the bottom-left corner of a square TLC plate. Develop the plate vertically using the unmodified mobile phase. Dry the plate, rotate it 90 degrees, and develop it horizontally using the TEA-modified mobile phase. If the spot streaks in the first dimension but resolves into a tight, circular spot in the second dimension, you have conclusively validated that silanol-masking will fix your column.

• Column Equilibration: Flush the dry silica column with at least 3 column volumes of the TEA-modified starting solvent to pre-saturate and mask the active silanol binding sites.

• Fraction Collection & Solvent Removal: Load the crude sample, run the gradient, and collect fractions. Remove the solvent under reduced pressure using a rotary evaporator[3]. The volatile TEA will evaporate alongside the primary solvents, leaving a highly pure imidazole product.

Mechanistic logic for overcoming basic imidazole tailing on acidic silica gel.

References[3] Title: Technical Support Center: Purification of Imidazole Derivatives; Source: benchchem.com; URL:https://benchchem.com/tech-support/purification-of-imidazole-derivatives[2] Title: IMIDAZOLE | Ataman Kimya; Source: atamankimya.com; URL:https://atamankimya.com/imidazole[4] Title: IMIDAZOLE - Ataman Kimya; Source: atamanchemicals.com; URL: https://atamanchemicals.com/imidazole[1] Title: Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry; Source: mdpi.com; URL: https://mdpi.com/imidazole-synthesis

Sources

• 1. mdpi.com [mdpi.com]
• 2. atamankimya.com [atamankimya.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

In Vitro Target Validation Guide: Profiling 2-[3-(benzyloxy)phenyl]-1H-imidazole as a CYP3A4 Inhibitor

Executive Summary & Scientific Context

The rational design of pharmacokinetic (PK) boosters has revolutionized the management of viral infections and oncology, primarily by leveraging compounds that deliberately inhibit Cytochrome P450 3A4 (CYP3A4) to increase the systemic exposure of co-administered therapeutics. Recently, 2-[3-(benzyloxy)phenyl]-1H-imidazole and its esterified derivatives have emerged as a highly potent, novel class of PK boosters, frequently characterized by an "ante-drug" mechanism where the inhibitor is later metabolized into an inactive form to prevent long-term toxicity[1].

Validating this target interaction in vitro requires moving beyond simple binding assays. The unshared electron pair on the sp2 nitrogen of the imidazole ring creates a strong coordinate bond with the catalytic ferric (Fe³⁺) heme iron of CYP3A4, while the extended, lipophilic benzyloxyphenyl moiety anchors the molecule within the enzyme’s large, flexible active site[1].

Mechanistic pathway of CYP3A4 inhibition by the imidazole-based pharmacophore.

Comparative Performance: Scaffold vs. Clinical Standards

When validating a new chemical entity (NCE) like 2-[3-(benzyloxy)phenyl]-1H-imidazole, it must be benchmarked against gold-standard CYP3A4 inhibitors. Ritonavir and Cobicistat are mechanism-based inhibitors (MBIs), meaning they permanently inactivate the enzyme. In contrast, unsubstituted benzyloxyphenyl imidazoles typically behave as potent reversible or slowly reversible inhibitors depending on their exact functional groups.

Table 1: Quantitative Profiling of CYP3A4 Inhibitors in Recombinant Systems

Inhibitor Class / Compound	Primary Mechanism	Typical IC₅₀ (nM)	CYP Selectivity	Autofluorescence Risk
2-[3-(benzyloxy)phenyl]-1H-imidazole	Competitive (Heme-coordination)	~ 20 - 60	High (CYP3A4/5)	Low
Ketoconazole (Control)	Reversible (Pan-azole)	~ 15 - 30	Low (Pan-CYP)	Low
Ritonavir (Clinical Standard)	Mechanism-Based (MBI)	~ 15	High (CYP3A4)	Moderate
Cobicistat (Clinical Standard)	Mechanism-Based (MBI)	~ 30	High (CYP3A4)	Low

In Vitro Validation Protocol: P450-Glo™ Luminescent Assay

To objectively prove that 2-[3-(benzyloxy)phenyl]-1H-imidazole directly inhibits CYP3A4, we utilize the P450-Glo™ CYP3A4 Assay with Luciferin-IPA [2].

Causality in Assay Choice: Traditional LC-MS/MS setups utilizing Midazolam or Testosterone as probe substrates are low-throughput and prone to matrix effects. Furthermore, fluorescent substrates (like BOMCC) are susceptible to the autofluorescence typical of highly conjugated biphenyl or benzyloxy rings. Luciferin-IPA (isopropyl acetal) bypasses these issues. It is a highly sensitive, cell-permeant bioluminescent probe that is exclusively cleaved by CYP3A4 into D-luciferin, providing a massive dynamic range with near-zero background[2], making it an internally self-validating system when paired with a "minus-NADPH" control.

Step-by-Step Methodology: Reversible & Time-Dependent Inhibition (TDI)

• Reagent & Compound Preparation:

  • Reconstitute recombinant human CYP3A4 (Supersomes) to a working concentration of 1 pmol per well in 100 mM Potassium Phosphate buffer (pH 7.4).

  • Serially dilute 2-[3-(benzyloxy)phenyl]-1H-imidazole in DMSO, ensuring the final DMSO concentration in the assay does not exceed 0.2% (as DMSO itself inhibits CYP enzymes)[3].

• Pre-Incubation (The TDI Assessment):

  • Rationale: Ante-drugs and reactive imidazoles can exhibit Time-Dependent Inhibition. To evaluate this, set up two identical plates:

    • Plate A (0 min pre-incubation): Add compound, enzyme, and probe substrate simultaneously.

    • Plate B (30 min pre-incubation): Incubate the compound with the CYP3A4 enzyme and an NADPH-Regenerating System for 30 minutes at 37°C before adding the substrate.

• Substrate Addition & Reaction:

  • Initiate the reaction by adding Luciferin-IPA at a final concentration equal to its

    (~3 µM).

  • Incubate for 10 minutes at 37°C.

• Detection & Readout:

  • Add an equal volume of Luciferin Detection Reagent (LDR) to simultaneously halt CYP3A4 activity and initiate the luciferase glow reaction[2].

  • Incubate for 20 minutes at room temperature to stabilize the signal.

  • Read luminescence on a standard microplate reader.

• Data Interpretation:

  • If the

    in Plate B is >1.5-fold lower than in Plate A (an "IC₅₀ shift"), the compound exhibits time-dependent, mechanism-based inhibition.

Step-by-step P450-Glo™ luminescent workflow for validating CYP3A4 target engagement.

Orthogonal Validation: Surface Plasmon Resonance (SPR)

While enzymatic assays prove functional inhibition, biological target validation is only fully trustworthy when supported by biophysical evidence of direct binding. SPR verifies the interaction kinetics (

and ) without relying on enzymatic turnover.

SPR Workflow for Heme-Binding Imidazoles:

• Sensor Chip Preparation: Immobilize anti-His antibodies onto a CM5 sensor chip, followed by the capture of C-terminally His-tagged recombinant CYP3A4. Causality: Amine coupling of CYP enzymes often blocks the active site or denatures the fragile fold; capturing via a His-tag maintains the enzyme in its native, active conformation.

• Analyte Injection: Flow varying concentrations of 2-[3-(benzyloxy)phenyl]-1H-imidazole (from 1 nM to 1 µM) over the flow cell at a fast flow rate (30 µL/min) to minimize mass transport limitations.

• Kinetic Fitting: Heme-binding imidazoles typically show very fast

  (association) and slow (dissociation). Fit the resulting sensorgrams to a 1:1 Langmuir binding model to determine the (equilibrium dissociation constant), ensuring it aligns with the enzymatic obtained via the luminescence protocol.

References

• Kawai, K., Okada, J., Nakae, M., et al. (2022). Discovery of benzyloxyphenyl- and phenethylphenyl-imidazole derivatives as a new class of ante-drug type boosters. Bioorganic & Medicinal Chemistry Letters. Available at:[Link]

Sources

• 1. Discovery of benzyloxyphenyl- and phenethylphenyl-imidazole derivatives as a new class of ante-drug type boosters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. promega.com [promega.com]
• 3. P450-Glo™ CYP3A4 Assay | CYP3A4 Inhibitor Screening [promega.com]

Publishing Comparison Guide: Benzyloxyphenyl-imidazole vs. Phenethylphenyl-imidazole Pharmacokinetic Boosters

The Pharmacokinetic Booster Paradox & Ante-Drug Paradigm

Pharmacokinetic (PK) boosters are critical tools in pharmacology, engineered to enhance the oral bioavailability of co-administered target drugs (such as HIV protease inhibitors) by inhibiting Cytochrome P450 3A4 (CYP3A4) metabolism[1]. However, conventional boosters systematically suppress CYP3A4, inadvertently leading to dangerous, long-lasting drug-drug interactions (DDIs).

To resolve this, the ante-drug booster paradigm was developed[1]. An ante-drug is designed to act locally (e.g., in the gastrointestinal tract and during hepatic first-pass metabolism) to secure target drug absorption, but is subsequently and rapidly metabolized into an inactive form upon reaching systemic circulation[2].

Recent breakthroughs have identified benzyloxyphenyl-imidazole and phenethylphenyl-imidazole derivatives as a novel class of CYP3A4 ante-drug boosters[1]. This guide provides a critical comparative analysis of these two scaffolds, dissecting their structural logic, pharmacokinetic behaviors, and offering self-validating experimental protocols to assess their off-switch mechanisms.

Mechanistic Grounding & Structural Causality

Both classes of compounds rely on a dual-component mechanism to achieve transient CYP3A4 inhibition[2]:

• The Active Anchor: An imidazole ring coordinates directly with the heme porphyrin iron atom at the core of CYP3A4 via the nitrogen's lone electron pair.

• The Lipophilic Tail: A bulky, lipophilic moiety (either a benzyloxyphenyl or phenethylphenyl group) occupies the adjacent hydrophobic pocket of the enzyme, stabilizing the inhibitory complex[2].

• The Ante-Drug Off-Switch: Both scaffolds are functionalized with ester bonds. High baseline lipophilicity keeps the compound locked in the CYP3A4 active site. However, upon exposure to systemic esterases (e.g., CES1 in hepatic tissue or plasma esterases), the ester bond undergoes rapid hydrolysis[2]. This unmasks a highly polar hydroxyl or carboxyl group, precipitating a dramatic drop in lipophilicity. The sudden polarity repels the molecule from the hydrophobic pocket, instantly terminating CYP3A4 inhibition[2].

Mechanism of Ante-Drug CYP3A4 Boosters via Ester Hydrolysis

Comparative Matrix: Benzyloxyphenyl vs. Phenethylphenyl

While both scaffolds utilize the imidazole-heme coordination, the subtle substitution of an ether oxygen (benzyloxyphenyl, Group A) for a methylene carbon (phenethylphenyl, Group B) fundamentally shifts their pharmacokinetic behavior[1][2].

Table 1: Structural & Pharmacological Profiling

Parameter	Benzyloxyphenyl-imidazole (Group A)	Phenethylphenyl-imidazole (Group B)	Mechanistic Causality / Implications
Linker Moiety	-O-CH₂- (Ether Linkage)	-CH₂-CH₂- (Alkane Linkage)	The ether oxygen in Group A introduces hydrogen-bond acceptor capabilities and greater rotational freedom, whereas Group B is strictly hydrophobic and sterically distinct.
Baseline CYP3A4 Inhibition	Highly Significant	Slight to Moderate	Group A (e.g., A-01) exerts potent baseline inhibition irrespective of its esterification state. Group B parent compounds (e.g., B-01) show weaker baseline inhibition until optimized[2].
Optimized Ester Potency	Strong	Strong	Through specific esterification (e.g., compound 5c), the B-class achieves the high lipophilicity required to rival Group A's initial inhibitory potency[1].
Ante-Drug Deactivation Profile	Partial / Slower Clearance	Excellent / Total Elimination	Hydrolyzed Group B metabolites strictly lose their inhibitory capacity, representing a superior, non-mechanism-based "off-switch" compared to the residual activity often seen in Group A[2].
Clinical Viability as Booster	Moderate (Risk of residual systemic DDI)	High (Clean systemic clearance)	Group B derivatives embody the ideal characteristics of a safe PK booster due to the total loss of inhibition post-hydrolysis[2].

Experimental Methodologies: Validating the Ante-Drug "Off-Switch"

Trust in PK booster candidates requires rigorous, self-validating assay systems. As application scientists, we do not merely measure IC₅₀; we must prove transient causality—that hydrolysis directly causes the cessation of CYP3A4 inhibition.

Protocol 1: Time-Dependent Midazolam (MDZ) Hydroxylation Assay

Purpose: To continuously monitor CYP3A4 inhibition and subsequent restoration over time as the ante-drug booster is hydrolyzed[2]. Why this works: Midazolam is the FDA-recommended gold-standard probe for CYP3A4. Rat liver microsomes are utilized because they concurrently provide abundant CYP3A4-equivalent oxidative capacity and robust carboxylesterase (CES1) hydrolytic activity, perfectly mimicking the physiological clash between CYP inhibition and systemic deactivation[2].

Step-by-Step Workflow:

• Microsome Preparation: Suspend rat liver microsomes in 100 mM potassium phosphate buffer (pH 7.4) at a protein concentration of 0.5 mg/mL. Add an NADPH-regenerating system (to fuel CYP450 enzymes)[2].

• Booster Introduction: Spike the matrix with the experimental booster (e.g., phenethylphenyl-imidazole ester 5c) at a predefined concentration gradient (0.1 µM to 10 µM)[1][2].

• Probe Substrate Addition: Add 2.5 µM Midazolam (MDZ) to initiate the metabolic cascade[2]. Incubate the mixture at 37°C.

• Time-Course Sampling: Extract 50 µL aliquots at strictly timed intervals (t = 0, 10, 20, 30, and 60 minutes). Immediately quench the reaction in each aliquot by precipitating the proteins with 150 µL of ice-cold acetonitrile containing an internal standard.

• LC-MS/MS Quantification: Centrifuge the quenched samples and analyze the supernatant via liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Analytes tracked: Intact booster (e.g., 5c), inactive metabolite (e.g., 5d), parent MDZ, and 1'-OH-MDZ[1][2].

Data Interpretation & Causality: If the compound acts as a true ante-drug, you will observe an inverse intersection on the resulting chromatogram mapping: as the concentration of intact ester (5c) drops and the polar metabolite (5d) rises, the rate of 1'-OH-MDZ formation will exponentially recover. This validates that the ester hydrolysis fundamentally eliminates CYP3A4 binding affinity[1][2].

Summary & Strategic Implications

The comparative data emphatically highlights the structural sensitivity of CYP3A4 active sites. While benzyloxyphenyl-imidazoles serve as potent inhibitors, the presence of the ether linkage results in a molecule that struggles to fully switch "off" once hydrolyzed[2].

In contrast, phenethylphenyl-imidazoles (Group B) present a more elegant pharmacological profile[1]. Their initial lipophilicity successfully protects co-administered drugs during the crucial first-pass absorption phase. However, once systemic esterases cleave the ester bond, the resulting rigid, polar carboxylate metabolite totally vacates the CYP3A4 binding pocket. This transient, non-mechanism-based inhibition eliminates the DDI risks associated with standard boosters, securing phenethylphenyl-imidazole esters as premier candidates for next-generation drug development[2].

References

• Kawai, K., Okada, J., Nakae, M., & Omote, M. (2022). Discovery of benzyloxyphenyl- and phenethylphenyl-imidazole derivatives as a new class of ante-drug type boosters. Bioorganic & Medicinal Chemistry Letters, 72, 128868. URL: [Link]

• Kataoka, M., Takenaka, S., Fujii, S., Masada, T., Minami, K., Takagi, T., Omote, M., Kawai, K., & Yamashita, S. (2024). In vitro demonstration of antedrug mechanism of a pharmacokinetic booster to improve CYP3A4 substrates by CYP3A4-mediated metabolism inhibition. Drug Metabolism and Pharmacokinetics, 56, 101005. URL: [Link]

Sources

• 1. Discovery of benzyloxyphenyl- and phenethylphenyl-imidazole derivatives as a new class of ante-drug type boosters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. setsunan.ac.jp [setsunan.ac.jp]

A High-Fidelity Comparison Guide: Confirming the Structure of Synthesized Imidazole Derivatives by NMR

Target Audience: Researchers, scientists, and drug development professionals. Perspective: Senior Application Scientist

In modern medicinal chemistry, the imidazole scaffold is a ubiquitous pharmacophore. However, confirming the exact structure of substituted imidazoles—particularly regarding the regioselectivity of

-alkylation—remains a notorious analytical bottleneck. Because the unsubstituted imidazole core rapidly tautomerizes in solution, distinguishing between the newly "fixed" and regioisomers following an alkylation reaction requires more than a standard 1D NMR spectrum.

As a Senior Application Scientist, I often see medicinal chemistry pipelines stalled by ambiguous structural assignments. This guide objectively compares the three primary NMR strategies used to elucidate imidazole structures, explaining the fundamental causality behind each technique and providing self-validating experimental protocols to ensure absolute scientific integrity.

The Regiochemical Challenge: Why 1D NMR is Insufficient

When functionalizing an asymmetric imidazole, the formation of isomeric mixtures is highly common due to the competition between the two nucleophilic nitrogen atoms 1. While baseline 1D ¹H and ¹³C NMR confirm the presence of the alkyl group and the core integrity (carbon atoms resonating roughly in the

115–145 ppm range 2), the chemical shift variances between an -alkylated and an -alkylated isomer are frequently too subtle (< 0.05 ppm) for definitive structural confirmation 3.

To resolve this, we must transition from 1D scalar analysis to 2D topological mapping.

Comparative Analysis of 2D NMR Approaches

We rely heavily on two contrasting methodologies: Through-Space Correlation (NOESY/ROESY) and Through-Bond Connectivity (HMBC).

Method A: ¹H-¹H NOESY (The Spatial Approach)

The Nuclear Overhauser Effect Spectroscopy (NOESY) evaluates dipole-dipole cross-relaxation between protons residing within ~5 Å of one another [[1]](). If an alkyl group attaches at the

position, the -CH₂ protons will exhibit a spatial correlation to the adjacent H-2 and H-5 protons of the imidazole ring.

• The Catch: NOESY is highly dependent on molecular conformation. Steric clashes from bulky substituents can force the alkyl group out of the coplanar alignment, artificially weakening or eliminating the NOE cross-peak, leading to high false-negative risks.

Method B: ¹H-¹⁵N HMBC (The Definitive Connectivity Approach)

Heteronuclear Multiple Bond Correlation (HMBC) measures long-range scalar coupling (

and ). The ¹H-¹⁵N variant is the gold standard for imidazole regioselectivity 4. The causality lies in electronic hybridization:

• The pyrrole-type nitrogen (

  -alkylated) has its lone pair fully delocalized into the aromatic sextet, significantly shielding the nucleus ( ~ 160–180 ppm).

• The pyridine-type nitrogen (unsubstituted) retains its orthogonal sp² lone pair, resulting in heavy deshielding (

  ~ 240–260 ppm). A strong HMBC cross-peak connecting the alkyl protons exclusively to the shielded nitrogen provides absolute, unshakeable proof of the alkylation site [[5]]().

Fig 1: Decision matrix for elucidating imidazole regioisomers via 2D NMR techniques.

Quantitative Comparison of Performance Metrics

By objectively weighing the parameters, teams can make informed decisions regarding spectrometer time allocation.

Feature	1D NMR (¹H, ¹³C)	2D ¹H-¹H NOESY	2D ¹H-¹⁵N HMBC
Data Yield	Chemical shifts, purity limits	Spatial proximity mapping (< 5 Å)	Through-bond scalar connectivity ( , )
Diagnostic Confidence	Low (Ambiguous for regioisomers)	Moderate (Prone to conformation bias)	Absolute / Definitive
False-Positive Risk	High (Relies on shift assumptions)	Moderate (Spin diffusion / steric masking)	Near-Zero
Sample Requirement	~1–5 mg	~10–15 mg	~20–30 mg (Due to low ¹⁵N abundance)
Primary Utility	Baseline profiling	Initial differentiation of unhindered isomers	Unambiguous assignment of complex derivatives

Logical Connectivity Mapping

Visualizing the

and coupling pathways allows researchers to immediately recognize the diagnostic markers of their target structure during data interpretation.

Fig 2: 1H-15N HMBC scalar coupling pathways differentiating N1 and N3 environments.

Causality-Driven Experimental Protocols

To ensure rigorous internal validation, do not simply run standard automation routines on your spectrometer. Use the following optimized, self-validating workflows.

Protocol 1: Optimized ¹H-¹H NOESY Acquisition

Objective: Confirm spatial proximity between the alkyl group and the core protons.

• Sample Preparation & Degassing: Dissolve 10–15 mg of the purified regioisomer in a non-exchangeable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Causality: Dissolved paramagnetic oxygen drastically accelerates T₁ relaxation pathways, effectively quenching the subtle Overhauser effect. Sparge the sample with mild argon gas for 5 minutes prior to locking.

• Mixing Time (

  ) Calibration: Set to 300–400 ms. Causality: The transient NOE builds up as a function of the molecular correlation time ( ). For small imidazole derivatives (MW < 500 Da) in the extreme narrowing limit, NOE cross-peaks build slowly and are positive; a 400 ms mixing time ensures sufficient dipole-dipole cross-relaxation without introducing severe spin-diffusion artifacts.

• Validation: Ensure the cross-peaks between adjacent imidazole ring protons (e.g., substituents on C-4 and C-5) are clearly visible as an internal positive control before verifying the

  -CH₂ to H-2 correlation.

Protocol 2: Definitive ¹H-¹⁵N HMBC Acquisition

Objective: Map exact scalar connectivity to confirm specific nitrogen alkylation.

• Concentration and Probe Selection: Utilize at least 20–30 mg of material, ideally in a Shigemi tube to maximize the active volume. Causality: The natural abundance of the ¹⁵N isotope is exceptionally low (~0.37%). Without isotopic enrichment, maximizing sample concentration within the probe coil is imperative for acquiring long-range heteronuclear data in a realistic timeframe.

• Pulse Sequence Optimization: Employ a gradient-selected, double-quantum filtered HMBC sequence (e.g., hmbcgplpndqf). Set the long-range coupling constant delay (

  ) optimization parameter to 5–8 Hz. Causality: The coupling between the -alkyl protons and the bound nitrogen typically falls in the 5–8 Hz range. Optimizing the magnetization transfer delays to match this frequency ensures maximal cross-peak intensity for the diagnostic alkyl-to-nitrogen correlation.

• Data Interpretation: Check the ¹⁵N projection trace. You should observe two distinct resonances. The presence of the

  -alkyl proton correlation securely onto the lower frequency (shielded, ~160–180 ppm) nitrogen signal officially flags the structure as -alkylated at that specific locus.

Conclusion

While ¹H-¹H NOESY offers a rapid spatial check for relatively unhindered imidazoles, the structural confirmation of heavily functionalized and sterically complex imidazole regioisomers strictly demands the use of ¹H-¹⁵N HMBC. By leveraging the immense >60 ppm chemical shift differential between pyrrole-like and pyridine-like nitrogens, the HMBC methodology completely removes conformational ambiguity, serving as a highly trustworthy and self-validating analytical system for your drug development pipeline.

References

• 1.3. Regioselective N-alkylation of some imidazole-containing heterocycles and their in vitro anticancer evaluation - ResearchGate -[Link]

• 1.4. Advanced NMR techniques for structural characterization of heterocyclic structures - ESA-IPB - [Link]

• 1.8. Convergent Synthesis Strategy of Novel Fused Azines: 1H-15N HMBC NMR as a Tool for Assertion of the Site Selectivity... - ResearchGate - [Link]

• 2.4. Development of a Regioselective N-Methylation of (Benz)imidazoles Providing the More Sterically Hindered Isomer - UCLouvain - [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dial.uclouvain.be [dial.uclouvain.be]
• 4. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 5. researchgate.net [researchgate.net]

A Researcher's Guide to Rigorous 3D QSAR Model Validation: A Case Study on Antiepileptic Imidazole Analogs

In the landscape of modern drug discovery, computational models like 3D Quantitative Structure-Activity Relationship (3D QSAR) are indispensable tools for accelerating the identification and optimization of lead compounds.[1][2] However, the predictive power of a 3D QSAR model is only as reliable as its validation. This guide provides an in-depth comparison of validation strategies for 3D QSAR models, using the development of novel antiepileptic imidazole analogs as a practical framework. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The imidazole scaffold is a crucial component in many biological molecules and has shown significant promise in the development of antiepileptic drugs since the synthesis of Denzimol and Nafimidone.[3][4] The ongoing quest for new anticonvulsant agents with improved efficacy and fewer side effects makes this class of compounds a fertile ground for 3D QSAR studies.[3]

The Imperative of Validation in 3D QSAR

A 3D QSAR model aims to correlate the biological activity of a series of compounds with their 3D molecular properties, such as steric and electrostatic fields.[2] A statistically robust model can then be used to predict the activity of novel, untested analogs, thereby guiding synthetic efforts towards more potent and selective drug candidates. However, a model that is not rigorously validated may be overfitted to the training data, leading to misleading predictions and wasted resources.[1][5]

The Organisation for Economic Co-operation and Development (OECD) has established five principles for the validation of QSAR models to ensure their reliability for regulatory purposes.[6] These principles emphasize the need for a defined endpoint, an unambiguous algorithm, a defined applicability domain, appropriate measures of goodness-of-fit, robustness, and predictivity, and a mechanistic interpretation, if possible.[6] This guide will focus on the practical application of these principles in the context of academic and industrial drug discovery.

Core Validation Strategies: A Head-to-Head Comparison

The validation of a 3D QSAR model is broadly categorized into internal and external validation.[6][7][8] Both are critical for assessing a model's reliability and predictive power.

Internal Validation: Assessing Model Robustness

Internal validation evaluates the stability and robustness of the model using the training set data alone.[6][8] The primary goal is to ensure that the model is not a result of chance correlation and can handle minor perturbations in the data.

Method	Description	Key Metric(s)	Interpretation	Pros	Cons
Cross-Validation (Leave-One-Out - LOO)	A single compound is removed from the training set, and its activity is predicted using a model built from the remaining compounds. This process is repeated for each compound.[1]	q² (or r²cv)	A q² > 0.5 is generally considered indicative of a robust model with good predictive ability.[9]	Simple to implement; uses the maximum amount of data for model building.	Can sometimes overestimate the predictive ability of the model.
Cross-Validation (Leave-Many-Out - LMO)	A group of compounds is removed from the training set, and their activities are predicted. This is repeated multiple times.[10]	q²	Similar to LOO, a higher q² indicates better robustness.	Provides a more stringent test of model stability than LOO.	The choice of group size can be arbitrary.
Bootstrapping	A new training set of the same size is created by randomly sampling compounds from the original training set with replacement. This process is repeated many times to assess the model's stability.[8][10]	r²_boot , q²_boot	High and consistent values across multiple bootstrap samples indicate a stable model.	Provides a good estimate of the model's stability and confidence intervals for the coefficients.	Computationally more intensive than cross-validation.
Y-Randomization (Response Scrambling)	The biological activity data (Y-variable) is randomly shuffled, and a new QSAR model is built using the original independent variables (X-variables). This is repeated multiple times.[8]	Low q² and r² values	The resulting models should have very low q² and r² values, confirming that the original model is not due to chance correlation.	A powerful method to detect chance correlations.	Does not directly measure the predictive power of the original model.

External Validation: The True Test of Predictive Power

External validation is the most crucial step in assessing the predictive capability of a 3D QSAR model.[6][7] It involves using the model to predict the biological activity of a set of compounds (the test set) that were not used in the model development process.[8]

Method	Description	Key Metric(s)	Interpretation	Pros	Cons
Test Set Prediction	The developed 3D QSAR model is used to predict the activity of an external test set of compounds.[3][11]	Predictive r² (pred_r²)	A pred_r² > 0.6 is generally considered indicative of a model with good predictive power.[12]	Provides a direct and unbiased measure of the model's ability to predict the activity of new compounds.	The selection of the test set can influence the results.
Modified r² (r²m)	A metric that assesses the difference between observed and predicted values without reference to the mean of the training set, providing a more stringent evaluation of predictivity.[13][14]	r²m(test)	A higher value indicates better agreement between predicted and observed activities.	Less susceptible to inflation due to a wide range of biological activity data.	Not as widely reported as pred_r², making direct comparisons between studies more difficult.

A robust and predictive 3D QSAR model should exhibit both strong internal and external validation statistics.

A Case Study: Validation of a CoMSIA Model for Antiepileptic Imidazole Analogs

Let's consider a hypothetical 3D QSAR study on a series of 1-(Naphthylalkyl)-1H-imidazole analogs with known antiepileptic activity, similar to the work by Ganguly and Mishra.[3][11] The dataset consists of 44 compounds, with their biological activity expressed as pED50 values derived from the Maximal Electroshock (MES) test.[3]

Experimental Workflow

Caption: Workflow for 3D QSAR model development and validation.

Step-by-Step Protocol for Model Validation

1. Data Set Preparation and Splitting:

• Rationale: The dataset must be carefully curated to ensure data quality and diversity.[1] It is crucial to split the data into a training set for model building and a test set for external validation.[8] A common split is approximately 80% for the training set and 20% for the test set.[3] The selection should ensure that the test set compounds are representative of the chemical space of the entire dataset.

• Protocol:

  • Compile a dataset of imidazole analogs with their experimentally determined antiepileptic activities (e.g., pED50).

  • Align all molecules to a common template structure. This is a critical step in 3D QSAR.

  • Divide the dataset into a training set (e.g., 34 molecules) and a test set (e.g., 10 molecules) using a random or rational selection method. Ensure that the range of biological activities in the test set is similar to that of the training set.

2. Internal Validation Protocol (Leave-One-Out Cross-Validation):

• Rationale: This method assesses the model's robustness by iteratively leaving out one compound and predicting its activity.[1]

• Protocol:

  • Within the QSAR software (e.g., SYBYL), select the training set.

  • Choose the Partial Least Squares (PLS) analysis method.[15][16]

  • Perform a Leave-One-Out (LOO) cross-validation analysis.[9]

  • The output will provide the cross-validated correlation coefficient (q²). A q² > 0.5 is desirable.[9]

3. External Validation Protocol (Test Set Prediction):

• Rationale: This is the ultimate test of a model's predictive power on unseen data.[6][7]

• Protocol:

  • Develop the final 3D QSAR model using the entire training set and the optimal number of components determined from the cross-validation step.

  • Use this model to predict the pED50 values for the compounds in the test set.

  • Calculate the predictive r² (pred_r²) using the following formula: pred_r² = 1 - (Σ(Y_obs - Y_pred)² / Σ(Y_obs - Y_training_mean)²) where Y_obs is the observed activity, Y_pred is the predicted activity, and Y_training_mean is the mean activity of the training set.

  • A pred_r² value greater than 0.6 is indicative of a model with good predictive ability.[12]

Interpreting the Results: A Comparative Look at CoMFA and CoMSIA

In many studies, both Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA) models are developed and compared. CoMSIA has the advantage of considering additional descriptor fields like hydrophobic, and hydrogen bond donor/acceptor, which can sometimes lead to more robust and interpretable models.[3]

A hypothetical comparison of validation statistics for CoMFA and CoMSIA models for our imidazole dataset might look like this:

Model	q² (Internal Validation)	r² (Non-cross-validated)	Predictive r² (External Validation)	Interpretation
CoMFA	0.65	0.95	0.62	Good internal robustness and good predictive power.
CoMSIA	0.72	0.98	0.67	Excellent internal robustness and superior predictive power compared to the CoMFA model.[3][11]

In this hypothetical scenario, the CoMSIA model would be selected as the superior model for guiding the design of new antiepileptic imidazole analogs. The information from the CoMSIA contour maps (steric, electrostatic, hydrophobic, etc.) would then be used to suggest specific structural modifications to enhance biological activity.

The Importance of the Applicability Domain

A crucial aspect of model validation is defining its Applicability Domain (AD).[6][17] The AD is the chemical space for which the model is expected to make reliable predictions.[6] Predictions for compounds that fall outside the AD are considered extrapolations and are less reliable. The Williams plot is a commonly used graphical method to define the AD.[17]

Conclusion

The validation of a 3D QSAR model is a multi-faceted process that is essential for ensuring its scientific rigor and practical utility in drug discovery. By employing a combination of internal and external validation techniques, researchers can build confidence in their models and make more informed decisions in the design of novel therapeutics. For antiepileptic imidazole analogs, a well-validated 3D QSAR model can be a powerful tool to navigate the complex structure-activity landscape and accelerate the journey towards new and improved treatments for epilepsy.

References

• Ganguly, S., & Mishra, R. (2010). Comparative Molecular Similarity Indices Analysis of 1-(Naphthylalky1)-1H-imidazole Analogs with Antiepileptic Activity. Journal of Young Pharmacists, 2(4), 388-394. [Link]

• Ganguly, S., & Mishra, R. (2010). Comparative Molecular Similarity Indices Analysis of 1-(Naphthylalky1)-1H–imidazole Analogs with Antiepileptic Activity. Journal of Young Pharmacists. [Link]

• Neovarsity. (2025, May 29). Beginner's Guide to 3D-QSAR in Drug Design. Neovarsity. [Link]

• ResearchGate. (2025, August 9). QSAR and 3D-QSAR studies applied to compounds with anticonvulsant activity. ResearchGate. [Link]

• ResearchGate. On Various Metrics Used for Validation of Predictive QSAR Models with Applications in Virtual Screening and Focused Library Design. ResearchGate. [Link]

• (2025, October 2). Internal and external validation: Significance and symbolism. Grounding Source. [Link]

• Basicmedical Key. (2016, July 18). Validation of QSAR Models. Basicmedical Key. [Link]

• ResearchGate. Best Practices for QSAR Model Development, Validation, and Exploitation. ResearchGate. [Link]

• Der Pharma Chemica. (2012). Validation Method Used In Quantitative Structure Activity Relationship. Der Pharma Chemica. [Link]

• Roy, K., & Mitra, I. (2012). On the use of the metric rm² as an effective tool for validation of QSAR models in computational drug design and predictive toxicology. PubMed. [Link]

• ResearchGate. CoMSIA hydrophobic contour map. Validation of CoMFA and CoMSIA models... ResearchGate. [Link]

• (2012, September 12).

• Olasunkanmi, O. A., et al. (2022). QSAR, molecular docking, and molecular designs of some anti-epilepsy compounds. Journal of the Egyptian National Cancer Institute, 34(1), 1-13. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2014, December 31). Application of 3D QSAR CoMFA/CoMSIA and In Silico Docking Studies on Potent Inhibitors of Interleukin-2 Inducible T-cell Kinase. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• ResearchGate. Statistical data for validation procedure of CoMFA and CoMSIA models from SYBYL. ResearchGate. [Link]

• Tropsha, A. (2010). Best Practices for QSAR Model Development, Validation, and Exploitation. Molecular Informatics, 29(6-7), 476-488. [Link]

• Semantic Scholar. (2010). Best Practices for QSAR Model Development, Validation, and Exploitation. Semantic Scholar. [Link]

• Semantic Scholar. QSAR and 3D-QSAR studies applied to compounds with anticonvulsant activity. Semantic Scholar. [Link]

• Roy, K., & Mitra, I. (2011). On Two Novel Parameters for Validation of Predictive QSAR Models. PMC. [Link]

• Molecules. (2011, October 20). Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA) Studies on α1A-Adrenergic Receptor Antagonists Based on Pharmacophore Molecular Alignment. MDPI. [Link]

• Letters in Applied NanoBioScience. (2024, August 28). CoMFA and CoMSIA Study of CD4-mimetic Small Molecules as HIV-1 Entry Antiviral Inhibitors. Letters in Applied NanoBioScience. [Link]

• Medicinal Chemistry. (2013, June 1). Imidazole incorporated semicarbazone derivatives as a new class of anticonvulsants: design, synthesis and in-vivo screening. PubMed. [Link]

• Scite. Principles of QSAR models validation: internal and external. Scite. [Link]

• RJWave.org. QSAR Modeling in Drug Discovery and Development: Principles, Methods, and Applications – A Comprehensive Review. RJWave.org. [Link]

• ResearchGate. Development of New Imidazole Derivatives using 3D-QSAR Modeling and Molecular Docking. ResearchGate. [Link]

• ResearchGate. (2025, August 5). Imidazole as an anti-epileptic: An overview. ResearchGate. [Link]

• ResearchGate. Principles of QSAR models validation: Internal and external. ResearchGate. [Link]

Sources

• 1. neovarsity.org [neovarsity.org]
• 2. rjwave.org [rjwave.org]
• 3. Comparative Molecular Similarity Indices Analysis of 1-(Naphthylalky1)-1H-imidazole Analogs with Antiepileptic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Best Practices for QSAR Model Development, Validation, and Exploitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Validation of QSAR Models | Basicmedical Key [basicmedicalkey.com]
• 7. wisdomlib.org [wisdomlib.org]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. nanobioletters.com [nanobioletters.com]
• 10. researchgate.net [researchgate.net]
• 11. jyoungpharm.org [jyoungpharm.org]
• 12. researchgate.net [researchgate.net]
• 13. On the use of the metric rm² as an effective tool for validation of QSAR models in computational drug design and predictive toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. rm2_for_qsar_validation [sites.google.com]
• 15. globalresearchonline.net [globalresearchonline.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

Assessing the Selectivity of Benzimidazole-Based Kinase Inhibitors: A Comparative Methodology Guide

The human kinome comprises over 500 distinct kinases, the majority of which share highly conserved ATP-binding clefts within their hinge regions. The benzimidazole scaffold—a fused bicyclic heterocycle containing a benzene and an imidazole ring—has emerged as a highly adaptable and privileged pharmacophore capable of executing precise hinge-binding interactions. While structural modifications to the benzimidazole core can yield potent kinase inhibitors [1], the fundamental challenge in drug development remains selectivity .

Off-target kinase inhibition frequently translates into dose-limiting toxicities. For instance, FLT3 inhibitors cross-reacting with KIT kinase often induce myelosuppression [2]. Therefore, robustly assessing and verifying the selectivity of benzimidazole-based inhibitors requires a sequential transition from cell-free biochemical profiling to live-cell physiological target engagement.

As an Application Scientist, I designed this guide to provide researchers with causality-driven, self-validating experimental workflows that differentiate exceptional benzimidazole candidates from promiscuous binders.

The Strategic Selectivity Workflow

Selectivity cannot be established by a single assay format. A compound may appear highly selective in a biochemical panel due to the absence of physiological cofactors, only to fail in cellular models due to non-specific lipid binding or off-target protein interactions. The standard progression moves strictly from broad enzymatic assessment to context-dependent cellular verification.

Workflow illustrating the sequential validation of kinase inhibitor selectivity.

Phase I: Broad Biochemical Profiling

To ascertain the fundamental interaction landscape of a benzimidazole derivative, we evaluate it against large panels (e.g., 300+ kinases). Because benzimidazole derivatives frequently act as ATP-competitive inhibitors [1], measuring selectivity strictly under conditions that reflect the Michaelis constant (

) for ATP for each specific kinase is crucial to prevent artificial potency inflation.

Self-Validating Protocol: ADP-Glo™ Kinase Assay

The ADP-Glo method measures the accumulation of ADP, providing a universal, generic readout for any kinase [3].

Methodology:

• Reaction Assembly: Pre-incubate the purified target kinase (and anti-target kinases) in reaction buffer (50 mM HEPES pH 7.5, 25 mM MgCl₂, 0.05% CHAPS, 1 mM DTT) with the benzimidazole compound (10-point dose-response titration, top concentration 10 µM) in a 384-well plate.

  • Causality Note: A 30-minute pre-incubation ensures equilibrium is reached, critical for benzimidazole compounds exhibiting slow-binding kinetics.

• Initiate Phosphorylation: Add the kinase-specific substrate and ATP. Crucial: Adjust the ATP concentration to the apparent

  of ATP for each specific kinase in the panel.

• Quench & Deplete: After 2 hours at room temperature, add ADP-Glo™ Reagent (1:1 volume) to terminate the kinase reaction and actively deplete any remaining unreacted ATP.

• ADP Detection: Add Kinase Detection Reagent to convert the generated ADP back to ATP, which subsequently drives a luciferase-mediated luminescent reaction.

• Validation: Calculate the

  by plotting luminescence against inhibitor concentration.

  • Self-Validating System: Every plate must include a No-Enzyme Control (NEC) to establish the baseline background, and a Reference Pan-Inhibitor (e.g., Staurosporine) to guarantee the biochemical competency of the assay batch.

Phase II: Cellular Target Engagement

Biochemical assays cannot account for the inhibitor’s membrane permeability, intracellular distribution, active efflux (via P-glycoproteins), or its ability to compete against high physiological intracellular ATP concentrations (1–5 mM). Live-cell target engagement assays, such as NanoBRET, are necessary to validate true functional selectivity.

NanoBRET Principle: Benzimidazoles compete with a tracer, reducing the proximity-based energy transfer.

Self-Validating Protocol: NanoBRET™ Target Engagement

Methodology:

• Transfection: Transiently transfect HEK293 cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase. Plate cells into 384-well format.

• Tracer Equilibration: Introduce a cell-permeable, fluorescently labeled broad-spectrum kinase tracer at its calculated

  concentration.

• Inhibitor Competition: Add the benzimidazole derivatives across a concentration gradient. Incubate for 2 hours at 37°C.

  • Causality Note: Conducting this inside a living cell accurately models the compound's ability to cross the lipid bilayer and displace the tracer in the presence of physiological 1–5 mM ATP.

• Measurement: Add Nano-Glo® Substrate. Measure dual emissions at 460 nm (donor) and 618 nm (acceptor). A decrease in the BRET ratio directly correlates to target engagement by the benzimidazole inhibitor.

• Validation: Run parallel target vs. anti-target cell lines (e.g., expressing FLT3 vs. KIT) to calculate the Cellular Selectivity Index.

Experimental Data Benchmarking: Benzimidazole vs. Clinical Standards

To contextualize the success of modern benzimidazole derivatives, the table below consolidates quantitative profiling data synthesized from recent literature targeting diverse kinases (EGFR, FLT3, NOD2, and PKC-driven NF-κB).

Target Pathway / Kinase	Inhibitor Assessed	Target	Anti-Target / Off-Target ( )	Cellular Selectivity & Note	Ref
EGFR	Derivative 20 (Benzimidazole-Oxadiazole)	0.55 µM	Not profiled against broader panels.	Highly cytotoxic to Panc-1 & A549 cell lines (1.20 µM). Erlotinib standard: 0.08 µM.	[1]
FLT3-TKD (D835Y mutant)	Compound 22b (Benzimidazole)	1.47 nM	KIT Kinase: 39.41 nM	~26-fold selectivity over KIT. Avoids common myelosuppression seen with older generation clinical candidates.	[2]
NOD2 Pathway	GSK669 (Benzimidazole diamide)	3.2 µM	Panel of 300 kinases: >30 µM	>10-fold selectivity over NOD1, TNFR1, TLR2. Direct binding without general RIP2 kinase inhibition.	[3]
PKC / NF-κB	Compound 1a (2-aminobenzimidazole)	<1 µM	TNF-α pathway: No inhibition	Specific to antigen receptor-mediated PKC activation. Non-toxic to HEK293 up to 50 µM.	[4]

Analytical Insights

As shown in the data above, minor structural modifications drastically shift the selectivity profile. In Compound 22b , precise steric modifications around the N1-phenyl and C2 positions of the benzimidazole scaffold yielded a massive increase in affinity for the mutated FLT3 kinase while purposefully reducing activity against KIT [2]. Conversely, GSK669 proves that substituting the scaffold with diamides completely bypassed general kinase binding, yielding an extraordinary specificity across a 300-kinase ADP-Glo profiling panel [3].

Conclusion

The characterization of benzimidazole-based kinase inhibitors is heavily reliant on a multi-tiered approach. Relying solely on enzymatic panels risks advancing highly permeable but functionally inactive compounds, or conversely, structurally robust compounds that hit dangerous off-targets like KIT or hERG. By merging high-throughput biochemical kinetics (ADP-Glo) with live-cell target engagement (NanoBRET), drug discovery professionals can confidently isolate highly selective and translationally viable clinical candidates.

References

• Alzahrani et al. "Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases." MDPI Molecules. Available at: [Link]

• Ismael et al. "Structural Optimization and MD Simulation Study of Benzimidazole Derivatives as Potent Mutant FLT3 Kinase Inhibitors Targeting AML." White Rose Research Online. Available at: [Link]

• Rickard et al. "Identification of Benzimidazole Diamides as Selective Inhibitors of the Nucleotide-Binding Oligomerization Domain 2 (NOD2) Signaling Pathway." PLOS One / PMC. Available at:[Link]

• Peddibhotla et al. "Inhibition of Protein Kinase C-Driven Nuclear Factor-κB Activation: Synthesis, Structure−Activity Relationship, and Pharmacological Profiling of Pathway Specific Benzimidazole Probe Molecules." Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

Preclinical Target Validation: A Comparative Guide to Genetic and Pharmacological Modalities

Rigorous target validation is the bedrock of preclinical drug discovery. The industry’s historical reliance on singular validation methods has often resulted in costly clinical attrition, largely due to uncharacterized off-target effects or compensatory biological mechanisms. Today, establishing the therapeutic viability of a novel compound demands an orthogonal approach.

This guide provides an objective, side-by-side technical comparison of the three prevailing validation modalities: CRISPR-Cas9 (Genetic) , RNA Interference (Transcriptional) , and Targeted Protein Degradation (Pharmacological) . By synthesizing mechanistic causality with self-validating experimental designs, we provide a framework for selecting and executing the optimal validation strategy for your therapeutic pipeline.

The Modality Triad: Mechanistic Overview

Understanding the causality behind your experimental choice begins with recognizing where the intervention occurs within the central dogma of biology.

Mechanisms of preclinical target validation at the DNA, mRNA, and protein levels.

Quantitative Comparison Matrix

Before designing wet-lab protocols, it is critical to align the biological properties of your target with the kinetic capabilities of the validation platform.

Feature / Modality	CRISPR-Cas9 (Knockout)	RNAi (shRNA/siRNA)	Targeted Protein Degradation (PROTAC/dTAG)
Action Level	DNA (Permanent)	mRNA (Transient/Stable)	Protein (Transient)
Kinetics of Phenotype	Slow (Days to Weeks)	Moderate (48–72 Hours)	Ultra-Rapid (Minutes to Hours)
Phenotypic Depth	Complete Loss of Function (Null)	Hypomorphic (Partial Knockdown)	Near-Complete to Complete Depletion
Reversibility	No	Yes (Inducible systems)	Yes (Washout compatible)
Off-Target Risk	DNA double-strand breaks, Indels	miRNA-like translational repression	Neo-substrate degradation
Best Use Case	Validating target essentiality & screening	Mimicking partial pharmacological inhibition	Modeling clinical small-molecule kinetics

In-Depth Comparison & Self-Validating Protocols

To ensure data integrity, every protocol described below functions as a self-validating system . This means the experimental design inherently includes controls that rule out off-target toxicity, confirming that the observed phenotype is exclusively caused by the target's perturbation.

CRISPR-Cas9: The Gold Standard for Genomic Disruption

Causality & Rationale: CRISPR-Cas9 provides absolute causality for target essentiality. By inducing double-strand breaks and subsequent frameshift mutations, it creates a true null phenotype. However, this permanence can induce genetic compensation—where the cell upregulates alternative pathways to survive—potentially masking the target’s true therapeutic value .

Self-Validating Experimental Protocol: sgRNA Knockout & cDNA Rescue A rigorous CRISPR workflow must prove that the phenotype can be rescued by re-introducing the target.

• Multiplexed Disruption: Design and transfect three independent sgRNAs targeting different critical exons of the gene of interest (GOI) alongside a non-targeting control (NTC).

• Genomic Validation: Confirm editing efficiency at 72 hours using Next-Generation Sequencing (NGS) or a T7E1 mismatch cleavage assay.

• Phenotypic Assay: Assess the disease-relevant phenotype (e.g., cell viability, migration).

• The Rescue Step (Critical): Transduce the knockout cell line with a lentiviral vector expressing an sgRNA-resistant cDNA of the GOI (achieved by introducing silent mutations at the PAM site).

• Data Interpretation: If the cDNA rescue completely restores the wild-type phenotype, the validation is biologically sound and free of CRISPR-induced off-target toxicity.

Step-by-step protocol for CRISPR-Cas9 target validation featuring a mandatory cDNA rescue step.

RNA Interference (RNAi): Tunable Transcriptional Knockdown

Causality & Rationale: While CRISPR offers binary "on/off" validation, RNAi mimics the hypomorphic conditions achieved by most clinical drugs, as small molecules rarely hit 100% target inhibition. RNAi operates post-transcriptionally, leading to an mRNA knockdown. The primary risk is off-target effects caused by the RNAi "seed region" binding to unintended transcripts .

Self-Validating Experimental Protocol: Seed-Matched shRNA Control System

• Design: Generate synthetic shRNAmirs targeting the 3' UTR of the GOI.

• Control Implementation: Utilize a "seed-matched" non-targeting control. This is an shRNA that shares the exact same 2-8 nucleotide seed sequence as your active shRNA but has a scrambled sequence in the rest of the guide. This isolates the on-target effect from miRNA-like off-target repression.

• Delivery: Transduce cells with a Doxycycline-inducible shRNA vector to allow temporal control.

• Validation: Measure mRNA depletion via RT-qPCR and protein knockdown via Western blot. Correlate the depth of knockdown with the severity of the phenotype.

Targeted Protein Degradation (TPD): Event-Driven Pharmacological Validation

Causality & Rationale: Event-driven pharmacology has redefined preclinical validation. Unlike occupancy-driven inhibitors that merely block an active site, PROTACs (Proteolysis Targeting Chimeras) and the dTAG system hijack the cell's ubiquitin-proteasome system to rapidly and entirely eliminate the target protein . This approach bypasses the genetic compensation seen in CRISPR and prevents scaffolding-related artifacts.

Self-Validating Experimental Protocol: dTAG Degradation & Washout Reversibility When specific ligands for your target do not yet exist, the dTAG platform is the optimal surrogate for evaluating degradability and phenotypic causality.

• Target Engineering: Use CRISPR knock-in to fuse the endogenous target protein with an FKBP12^F36V domain (the "dTAG").

• Degrader Application: Treat the cells with the dTAG-13 or dTAG-47 heterobifunctional molecule. This rapidly bridges the engineered target to endogenous E3 ligases (e.g., Cereblon or VHL).

• Kinetic Tracking: Monitor protein degradation in real-time (e.g., via NanoBiT or HiBiT luminescent tags). Depletion typically occurs within 1-4 hours.

• Washout Reversibility (Critical): Remove the dTAG compound from the culture media. Because the genome and mRNA remain intact, the cell will rapidly resynthesize the target protein.

• Data Interpretation: Tracking the return of the target protein alongside the reversal of the disease phenotype proves that the cellular effect is strictly drug-dependent and target-specific.

Workflow of PROTAC-mediated targeted protein degradation and reversibility validation.

Conclusion & Strategic Recommendation

No single technology provides an infallible preclinical validation package. To build a robust therapeutic thesis capable of withstanding clinical scrutiny:

• Start with Genetic Anchoring: Use CRISPR-Cas9 knockout screening to definitively prove target essentiality and map potential resistance pathways.

• Simulate Clinical Dosing: Utilize inducible RNAi to mimic the partial and dose-dependent inhibition characteristic of classical small molecules.

• Validate Pharmacological Tractability: Deploy Targeted Protein Degradation (dTAG/PROTACs) to evaluate the precise kinetic consequences of acute target clearance and confirm that the protein itself is functionally druggable.

By stacking these self-validating methodologies, drug development professionals can isolate true causality, mitigate late-stage attrition, and confidently advance novel therapeutic compounds into the clinic.

References

• Fellmann, C., Gowen, B. G., Lin, P. C., Doudna, J. A., & Corn, J. E. "Cornerstones of CRISPR-Cas in drug discovery and therapy." Nature Reviews Drug Discovery, 16(2), 89-100 (2017). URL:[Link]

• Hoffmann, T., et al. "Precision RNAi using synthetic shRNAmir target sites." eLife, 12, e84792 (2023). URL:[Link]

• Sincere, N. I., Anand, K., Ashique, S., Yang, J., & You, C. "PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies." Molecules, 28(10), 4014 (2023). URL:[Link]

structure-activity relationship of anti-quorum sensing benzoxazolone derivatives

Structure-Activity Relationship of Anti-Quorum Sensing Benzoxazolone Derivatives: A Comparative Guide

Executive Summary

The rapid emergence of multidrug-resistant (MDR) Pseudomonas aeruginosa necessitates a paradigm shift in therapeutic development. Traditional bactericidal agents impose massive selective pressure, inevitably driving resistance. Anti-virulence strategies—specifically targeting bacterial quorum sensing (QS)—disarm the pathogen's cooperative behaviors without threatening survival, thereby mitigating evolutionary pressure. This guide evaluates the structure-activity relationship (SAR) of benzoxazolone derivatives, critically benchmarking their in vitro performance against classical halogenated furanones and natural product inhibitors.

Scaffold Architecture: Benzoxazolones vs. The State-of-the-Art

P. aeruginosa relies heavily on acyl-homoserine lactone (AHL) circuitry (LasI/LasR and RhlI/RhlR) to coordinate the synthesis of destructive virulence factors like elastase, pyocyanin, and robust biofilms[1]. Benzoxazolone derivatives have emerged as highly efficient synthetic AHL mimics[2]. The 1,3-benzoxazol-2(3H)-one scaffold offers a privileged hydrogen-bonding network and a planar aromatic geometry that efficiently slips into the hydrophobic binding pocket of the LasR transcription factor.

While classical QS inhibitors like the brominated furanone C-30 successfully interrupt LasR and RhlR networks, they present a fundamental pharmacological flaw: they possess intrinsic antimicrobial activity at higher concentrations (generating an MIC). This partial bacteriostatic effect applies selective pressure, which has been shown to yield resistant P. aeruginosa mutants in both clinical and laboratory settings[2]. Conversely, optimized benzoxazolones, such as the derivative "B20" and structurally related oxazolidin-2-ones (e.g., OZDO), suppress the transcription of foundational QS genes (lasB, rhlA, and pqsA) in a strict dose-dependent manner without stunting bacterial cell division[3],[2].

Quantitative SAR Performance Comparison

To contextualize the benzoxazolone class, we must compare its phenotypic impact alongside competing chemical families.

Compound Class	Representative Molecule	Target Receptor(s)	Impact on Virulence Factors	Direct Antimicrobial Toxicity (Selective Pressure)	Strategic Advantage / Limitation
Benzoxazolones	B20 / OZDO	LasR, RhlR	>85% reduction in pyocyanin; robust biofilm disruption	None. Maintains identical OD600 growth curve to untreated controls.	Advantage: High specificity as an AHL mimic. Limitation: Highly alkylated chains can reduce aqueous solubility.
Halogenated Furanones	C-30 / Compound 29	LasR, RhlR	Reduces alginate synthesis and extracellular DNA	Moderate. Exhibits detectable MIC against PAO1 and clinical strains.	Advantage: Broad-spectrum biofilm inhibition. Limitation: Drives acquired resistance via bacteriostatic pressure.
Natural Products	Coumarin 4t	PqsR, LasR	Modest reduction in biofilm mass	None. Highly biocompatible.	Advantage: Favorable human toxicity profile. Limitation: Generally requires high micromolar concentrations (higher IC50).

Supporting Data: Standard furanones compromise cell viability, acting as poor anti-virulence candidates[1]. Benzoxazolones circumvent this by fully decoupling QS disruption from cellular metabolism[2].

Mechanistic Visualization

Benzoxazolone derivatives operate via competitive steric occlusion. By binding to LasR in place of the native 3O-C12-HSL autoinducer, the receptor is locked in an inactive conformation. This prevents the dimerization and DNA-binding required to upregulate the virulence cascade.

Caption: Competitive inhibition of the LasR receptor by benzoxazolone derivatives in P. aeruginosa.

Self-Validating Experimental Protocols

Evaluating anti-virulence candidates demands rigorous internal controls. If a drug inhibits biofilm merely by retarding cell growth, it is a traditional antibiotic, not a QS inhibitor. The following self-validating workflows establish a causal link strictly between structural modification and QS-specific pathway suppression.

Caption: Stepwise validation workflow ensuring anti-virulence efficacy independent of bacterial toxicity.

Protocol 1: LasR Antagonism via Bio-Reporter Assay

This assay quantitatively determines a compound's ability to displace AHLs and inhibit transcription using an engineered reporter strain (e.g., E. coli expressing cloned LasR and a lasB::lacZ promoter fusion).

• Preparation: Grow the reporter strain overnight in LB broth supplemented with required antibiotics. Dilute to an OD600 of 0.1.

• Compound Dosing: Distribute the bacterial suspension into a 96-well plate. Add the synthetic native ligand (3O-C12-HSL) at a constant EC50 concentration (e.g., 50 nM).

• Competitive Incubation: Spike in the benzoxazolone derivatives at escalating concentrations (1 µM to 500 µM). Include a solvent-only well (DMSO) as a baseline. Incubate at 37°C for 4 hours.

• Enzymatic Lysis & Readout: Add ONPG substrate and lyse cells. Stop the reaction with sodium carbonate when a yellow color develops. Measure absorbance at 420 nm for

  -galactosidase activity and 600 nm for cell density.

• Causality Checkpoint (E-E-A-T): By calculating Miller Units (normalized OD420/OD600), the assay mathematically divorces apparent promoter inhibition from non-specific bacterial death. A true benzoxazolone hit will lower Miller Units without dropping the raw OD600 reading.

Protocol 2: Phenotypic Quantification of Pyocyanin Sequestration

Pyocyanin is a redox-active, blue-green virulence factor directly governed by the Las and Rhl systems. Benzoxazolone derivatives (like B20) severely blunt its production[2].

• Culture Incubation: Inoculate P. aeruginosa (PAO1) in Pseudomonas broth (PB) supplemented with sub-MIC concentrations of the benzoxazolone test compound. Incubate with vigorous shaking (200 RPM) for 18 hours at 37°C.

• Acid-Base Extraction: Centrifuge 5 mL of the culture. Mix the cell-free supernatant with 3 mL of chloroform to extract the pyocyanin into the organic layer.

• Aqueous Shift: Transfer the blue organic phase into a new tube and add 1 mL of 0.2 M HCl. Vortex aggressively until the organic layer turns transparent and the aqueous layer turns pink-red.

• Quantification: Read the absorbance of the acidic aqueous phase at 520 nm. Multiply by the standard coefficient (17.072) to obtain

  of pyocyanin.

• Causality Checkpoint (E-E-A-T): A parallel growth curve (OD600 mapping every 2 hours) must be run concurrently. The benchmark for successful QS-inhibition is an >80% reduction in pyocyanin concentration alongside an identical Area Under the Curve (AUC) for the OD600 growth plot compared to the untreated PAO1 control.

References

1.[3] "Multifaceted quorum-sensing inhibiting activity of 3-(Benzo[d][1,3]dioxol-4-yl)oxazolidin-2-one mitigates Pseudomonas aeruginosa virulence" PubMed (NIH). URL: 2.[2] "Emerging strategies to target virulence in Pseudomonas aeruginosa respiratory infections - Taylor & Francis" Taylor & Francis Online. URL: 3.[1] "New Antimicrobial Strategies to Treat Multi-Drug Resistant Infections Caused by Gram-Negatives in Cystic Fibrosis - PMC" PubMed Central (NIH). URL:

Sources

• 1. New Antimicrobial Strategies to Treat Multi-Drug Resistant Infections Caused by Gram-Negatives in Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Multifaceted quorum-sensing inhibiting activity of 3-(Benzo[d][1,3]dioxol-4-yl)oxazolidin-2-one mitigates Pseudomonas aeruginosa virulence - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2-[3-(benzyloxy)phenyl]-1H-imidazole proper disposal procedures

Proper management of laboratory waste is a critical intersection of operational efficiency, environmental stewardship, and personnel safety. For researchers handling 2-[3-(benzyloxy)phenyl]-1H-imidazole , a sophisticated heterocyclic intermediate frequently utilized in drug discovery and materials science, standard baseline disposal protocols for generic organics are insufficient.

This guide provides an authoritative, mechanically grounded workflow for the safe handling, decontamination, and disposal of 2-[3-(benzyloxy)phenyl]-1H-imidazole. By understanding the physiochemical behaviors driving its hazards, laboratory professionals can implement self-validating safety systems that protect both their teams and the environment.

Mechanistic Hazard Profiling: The "Why" Behind the Protocol

To dispose of 2-[3-(benzyloxy)phenyl]-1H-imidazole properly, one must first understand how its molecular architecture dictates its reactivity and environmental persistence.

• The Imidazole Core (Corrosivity & Reactivity): The unsubstituted

  -hybridized nitrogen (N-3) in the imidazole ring possesses an unshared electron pair, making it both a mild base and a potent nucleophile. In biological tissues, this basicity leads to rapid cellular desiccation and severe corrosive burns[1]. Furthermore, this nitrogen causes violent, highly exothermic neutralization or acylation reactions if mixed with incompatible waste streams like acid chlorides, acid anhydrides, or strong oxidizers[2][3].

• The Benzyloxyphenyl Moiety (Lipophilicity & Aquatic Toxicity): While base imidazoles are highly water-soluble, the addition of the bulky, aromatic benzyloxyphenyl group dramatically increases the molecule's partition coefficient (LogP). This lipophilicity facilitates rapid penetration through standard laboratory glove materials if solvated and drastically increases aquatic toxicity. If discharged into the water supply, lipophilic imidazoles disrupt the cellular membranes of aquatic invertebrates (e.g., Daphnia magna) and resist standard aerobic biodegradation[4].

Because of these combined traits, aqueous flushing or sink disposal is strictly prohibited.

Summary of Chemical and Transport Classification

The following table outlines the standardized classification parameters that must be used when manifesting this compound for environmental waste pickup[3][5].

Parameter	Specification / Classification	Mechanistic Rationale
UN Number	UN 3263	Classified under Corrosive solid, basic, organic, n.o.s.
Transport Class	Class 8 (Corrosive)	Induces severe tissue burns upon dermal/ocular contact.
Packing Group	III	Requires robust secondary containment during transit.
Incompatible Waste	Acids, acid chlorides, oxidizers	Triggers exothermic heat generation and potential off-gassing.
Ecological Hazard	Marine Pollutant	High lipid solubility bioaccumulates in aquatic ecosystems.

Standardized Disposal Methodology

Laboratory chemical waste must be treated as a highly regulated logistical pipeline. Do not attempt to neutralize or quench 2-[3-(benzyloxy)phenyl]-1H-imidazole at the bench[6]. Direct disposal via high-temperature incineration is the only mathematically absolute method of destruction.

Step-by-Step Waste Containerization Workflow

Step 1: Preparation & PPE Verification Before approaching the waste consolidation area, verify that the chemical fume hood is actively certified. Personnel must wear chemical safety goggles (not just safety glasses), a fully buttoned flame-retardant lab coat, and double-layered nitrile gloves[2]. Experience note: Because the benzyloxy group acts as a lipid-soluble vehicle, any compound dissolved in DMSO or DCM will penetrate thin nitrile rapidly; immediately change gloves upon accidental contact.

Step 2: State-Dependent Segregation

• For Solid Waste (Powders/Crystals): Sweep up excess solid using a static-free, non-sparking spatula. Collect the material into a sealable, airtight, High-Density Polyethylene (HDPE) container[4]. Glass is acceptable, but HDPE prevents shattering if minor exothermic expansion occurs due to ambient moisture.

• For Liquid Solutions (Reaction Liquors): If the compound is dissolved in an organic solvent (e.g., methanol, dichloromethane), pour it into a designated, compatible hazardous waste carboy. Ensure halogenated solutions (DCM) are strictly separated from non-halogenated streams to prevent cross-reactivity and reduce disposal contractor costs.

Step 3: Manifesting and Labeling Immediately attach a fully completed "Hazardous Waste" tag to the primary container. The label must explicitly list:

• Contents: 2-[3-(benzyloxy)phenyl]-1H-imidazole (100% or list solvent percentages).

• Hazards: Corrosive, Toxic, Marine Pollutant.

Step 4: Ultimate Contractor Disposal Transfer the sealed waste to your institution’s designated Hazardous Waste Accumulation Area. The licensed disposal contractor will dissolve the material in a combustible solvent and process it via a chemical incinerator[7]. Crucial Safety Requirement: The incinerator must be equipped with an afterburner and an alkaline scrubber[4][7]. The combustion of the nitrogen-rich imidazole ring generates highly toxic Nitrogen Oxides (

). The scrubber neutralizes these gases into harmless salts before atmospheric release.

Waste Stream Decision Architecture

The following diagram maps the fail-safe logical workflow for processing 2-[3-(benzyloxy)phenyl]-1H-imidazole waste.

Workflow for the structural segregation and environmental disposal of substituted imidazoles.

Spill Decontamination Protocols

Spills invalidate normal containment and introduce acute inhalation and dermal threats. Execute the following sequential logic for any bench-top or floor spill:

• Isolate & Ventilate: Immediately evacuate unnecessary personnel from the immediate vicinity. If the spill occurs outside a fume hood, verify the room's HVAC exhaust is active to mitigate any aerosolized combustible dust[1].

• Neutralization is Banned: Do not attempt to pour acids on the basic spill to "neutralize" it. This will cause violent localized boiling, splattering the corrosive agent onto user PPE.

• Inert Absorption: For solid spills, mist the powder very lightly with water to prevent dust aerosolization, then sweep it up using damp paper towels. For liquid solutions, surround and cover the spill with an inert, non-combustible absorbent like clean sand or vermiculite[6].

• Secondary Bagging: Shovel the saturated vermiculite or swept solid into a heavy-duty plastic bag. Double-bag the waste, seal it tightly with chemical-resistant tape, and label it identically to standard hazardous waste before placing it into the accumulation bin[5].

• Surface Decontamination: Wash the affected benchtop surface sequentially with a mild detergent and copious amounts of water, wiping inward from the edges of the spill zone to prevent outward smearing. Dispose of all cleaning materials as hazardous waste.

References

• Title: Imidazole | C3H4N2 | CID 795 - Structure, Properties, and Safety. Source: PubChem, National Institutes of Health (NIH). URL: [Link]

• Title: Standard Operating Procedure for Imidazole Handling & Waste. Source: University of Washington Environmental Health & Safety. URL: [Link]

• Title: Imidazole Standard Operating Procedure. Source: Washington State University. URL: [Link]

Sources

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. faculty.washington.edu [faculty.washington.edu]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Imidazole | C3H4N2 | CID 795 - PubChem [pubchem.ncbi.nlm.nih.gov]